1-Bromoheptane-d7

Core Science & Biosynthesis

1-Bromoheptane-d7 chemical properties

An In-depth Technical Guide to the Chemical Properties of 1-Bromoheptane-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of 1-Bromoheptane-d7, a deuterated analog of 1-Bromoheptane. This document is intended for researchers, scientists, and professionals in drug development who utilize isotopically labeled compounds in their work.

Core Chemical Properties

1-Bromoheptane-d7, also known as n-heptyl-d7 bromide, is a valuable compound in various research and development applications, primarily as a tracer or an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS.[1] The deuterium labeling provides a distinct mass signature, allowing for its differentiation from its non-deuterated counterpart.

Data Presentation: Quantitative Properties

The physical and chemical properties of 1-Bromoheptane-d7 are summarized in the table below. For comparative purposes, data for the non-deuterated form, 1-Bromoheptane, are also included where available.

Property	1-Bromoheptane-d7	1-Bromoheptane
Molecular Formula	C₇H₈D₇Br	C₇H₁₅Br
Molecular Weight	186.14 g/mol [1][2]	179.10 g/mol [3][4]
CAS Number	1219802-55-7[1][2]	629-04-9[3][5][6]
Appearance	-	Colorless to light yellow liquid[5][6][7][8]
Boiling Point	-	180 °C[3][5][8][9]
Melting Point	-	-58 °C[3][5][8][9]
Density	-	1.14 g/mL at 25 °C[3][5][9]
Refractive Index	-	n20/D 1.4499[3][5][9]
Solubility	-	Insoluble in water; soluble in organic solvents like ethanol and ether.[6][10]
Stability	Stable under recommended storage conditions.[11]	Stable. Flammable. Incompatible with oxidizing agents and strong bases.[5][6]

Experimental Protocols

Synthesis of 1-Bromoheptane

The synthesis of 1-Bromoheptane is typically achieved through the bromination of 1-heptanol.[6] This reaction proceeds via an SN2 mechanism.[6][12] The synthesis of the deuterated analog, 1-Bromoheptane-d7, follows a similar principle, starting with the corresponding deuterated heptanol.

Detailed Methodology:

• Reaction Setup: In a reaction vessel, 1 mole of 1-heptanol is cooled and treated with 0.5 moles of concentrated sulfuric acid.[9]

• Addition of Brominating Agent: 1.25 moles of 48% hydrobromic acid are added to the mixture.[9]

• Reflux: The reaction mixture is heated and boiled under reflux for 6 hours.[9]

• Isolation: The product is isolated via steam distillation. The organic layer containing 1-bromoheptane is separated using a separatory funnel.[9]

Purification of 1-Bromoheptane

The crude product from the synthesis contains impurities, most notably di-n-heptyl ether.

Detailed Methodology:

• Washing: The crude 1-bromoheptane is washed twice with an equal volume of cold, concentrated sulfuric acid or concentrated hydrochloric acid to remove the ether by-product.[9]

• Neutralization: The organic layer is then washed with water, followed by a sodium bicarbonate solution to neutralize any remaining acid, and then washed with water again.[5][9]

• Drying: The product is dried over anhydrous calcium chloride.[9]

• Distillation: Final purification is achieved by fractional distillation.[5][9]

Applications and Workflows

1-Bromoheptane-d7 is primarily used as an internal standard in analytical chemistry.[1] Its chemical behavior is nearly identical to that of 1-bromoheptane, but its increased mass allows it to be distinguished in mass spectrometry.

Caption: Applications of 1-Bromoheptane-d7.

The general workflow for using 1-Bromoheptane-d7 as an internal standard in a quantitative analysis is depicted below.

Caption: Workflow for using 1-Bromoheptane-d7 as an internal standard.

Reaction Mechanisms

1-Bromoheptane is a primary alkyl halide and readily undergoes nucleophilic substitution reactions, primarily through an SN2 mechanism.[6][12] The bromine atom is a good leaving group, facilitating the attack of a nucleophile at the primary carbon.

Caption: SN2 reaction of 1-Bromoheptane.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Page loading... [wap.guidechem.com]
• 3. 1-Bromoheptane 99 629-04-9 [sigmaaldrich.com]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. 1-Bromoheptane | 629-04-9 [chemicalbook.com]
• 6. Page loading... [guidechem.com]
• 7. nbinno.com [nbinno.com]
• 8. Page loading... [guidechem.com]
• 9. prepchem.com [prepchem.com]
• 10. zhishangchemical.com [zhishangchemical.com]
• 11. cdnisotopes.com [cdnisotopes.com]
• 12. asianpubs.org [asianpubs.org]

An In-depth Technical Guide to the Synthesis and Characterization of 1-Bromoheptane-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 1-bromoheptane-d7. Given the limited availability of a specific, published protocol for this deuterated compound, this guide outlines a proposed synthetic route based on established chemical principles and provides predicted characterization data. This document is intended to serve as a valuable resource for researchers in need of 1-bromoheptane-d7 for applications such as its use as a tracer or internal standard in quantitative analyses by NMR, GC-MS, or LC-MS.[1]

Synthesis of 1-Bromoheptane-d7

The synthesis of 1-bromoheptane-d7 can be logically approached in two main stages: the preparation of the deuterated precursor, heptan-1,1,2,2,3,3,3-d7-ol, followed by its bromination.

Proposed Synthesis of Heptan-1,1,2,2,3,3,3-d7-ol

A plausible route to heptan-1,1,2,2,3,3,3-d7-ol involves the reduction of a suitable deuterated carbonyl compound. For instance, heptan-2-one can be deuterated at the α-positions and then reduced.

Experimental Protocol:

• Step 1: Deuteration of Heptan-2-one. In a round-bottom flask equipped with a reflux condenser, heptan-2-one (1 equivalent) is dissolved in a mixture of D₂O (deuterium oxide) and a catalytic amount of a base such as potassium carbonate (K₂CO₃). The mixture is heated to reflux for several hours to facilitate hydrogen-deuterium exchange at the two α-carbons. The progress of the deuteration can be monitored by ¹H NMR spectroscopy by observing the disappearance of the signals corresponding to the α-protons. The reaction mixture is then cooled, and the deuterated heptan-2-one is extracted with an organic solvent (e.g., diethyl ether), dried over anhydrous magnesium sulfate, and purified by distillation.

• Step 2: Reduction to Heptan-1,1,2,2,3,3,3-d7-ol. The purified deuterated heptan-2-one is then reduced to the corresponding alcohol. A suitable reducing agent, such as sodium borodeuteride (NaBD₄) in an appropriate solvent like ethanol-d1, can be used to introduce deuterium at the carbonyl carbon. The reaction is typically carried out at low temperatures (e.g., 0 °C) and then allowed to warm to room temperature. After the reaction is complete, the mixture is quenched with D₂O, and the product, heptan-1,1,2,2,3,3,3-d7-ol, is extracted, dried, and purified by distillation.

Caption: Proposed synthesis of the deuterated alcohol precursor.

Bromination of Heptan-1,1,2,2,3,3,3-d7-ol

The conversion of the deuterated alcohol to the corresponding alkyl bromide can be achieved using a standard SN2 reaction with hydrogen bromide, which can be generated in situ.

Experimental Protocol:

With cooling, 1 mole of heptan-1,1,2,2,3,3,3-d7-ol is treated first with 0.5 moles of concentrated sulfuric acid and then with 1.25 moles of hydrogen bromide (as a 48% aqueous solution). The mixture is then heated under reflux for approximately 6 hours. After reflux, the mixture is steam-distilled to isolate the crude 1-bromoheptane-d7.

The crude product is then purified by washing twice with cold concentrated sulfuric acid to remove any ether byproducts, followed by washing with water, and then with a sodium bicarbonate solution to neutralize any remaining acid. After a final wash with water, the organic layer is dried over anhydrous calcium chloride and purified by fractional distillation.

Caption: Workflow for the bromination of deuterated heptanol.

Characterization of 1-Bromoheptane-d7

The successful synthesis of 1-bromoheptane-d7 would be confirmed through various spectroscopic techniques. The following tables summarize the predicted and known characterization data.

Physical and Chemical Properties

Property	Value
Molecular Formula	C₇H₈D₇Br
Molecular Weight	186.14 g/mol
CAS Number	1219802-55-7
Appearance	Colorless liquid
Boiling Point (est.)	~180 °C (similar to non-deuterated)[2]
Density (est.)	~1.15 g/mL at 25 °C (slightly higher than non-deuterated)

Predicted Spectroscopic Data

The following tables provide the predicted NMR, MS, and IR data for 1-bromoheptane-d7, based on the known data for 1-bromoheptane and the principles of isotopic substitution.

Table 2.2.1: Predicted ¹H NMR Data (Solvent: CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.40	t	2H	-CH₂-Br
~1.85	p	2H	-CH₂-CH₂-Br
~1.42	m	2H	-CH₂-CH₂-CH₂-Br
~1.30	m	2H	CH₃-(CH₂)₂-CH₂-

Note: The signals for the deuterated positions (-CD₂- and -CD₃) will be absent in the ¹H NMR spectrum.

Table 2.2.2: Predicted ¹³C NMR Data (Solvent: CDCl₃)

Chemical Shift (δ) ppm	Assignment
~33.8	-CH₂-Br
~32.7	-CH₂-CH₂-Br
~28.5	-CH₂-CH₂-CH₂-Br
~28.0	CH₃-(CH₂)₂-CH₂-
~22.5 (predicted)	-CD₂-CH₂-CH₂-
~31.2 (predicted)	-CD₂-CD₂-
~13.9 (predicted)	-CD₃

Note: Carbons bonded to deuterium will exhibit splitting in the ¹³C NMR spectrum (C-D coupling) and may have slightly different chemical shifts compared to their protonated counterparts.

Table 2.2.3: Predicted Mass Spectrometry (EI) Data

m/z (Predicted)	Relative Intensity	Assignment
187 / 189	Moderate	[M+H]⁺ (Molecular ion with ⁷⁹Br / ⁸¹Br)
108	Moderate	[M - Br]⁺
64	High	[C₄H₂D₅]⁺
57	High	[C₄H₉]⁺ (from the non-deuterated part of the chain)

Note: The mass spectrum will show a characteristic isotopic pattern for bromine (⁷⁹Br and ⁸¹Br are in an approximate 1:1 ratio). The fragmentation pattern will be influenced by the position of the deuterium atoms.

Table 2.2.4: Predicted Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
2950-2850	Strong	C-H stretch
2200-2100	Medium	C-D stretch
1465	Medium	C-H bend (scissoring)
~1050	Medium	C-D bend (scissoring)
650-550	Strong	C-Br stretch

Note: The C-D stretching and bending vibrations appear at lower frequencies than the corresponding C-H vibrations due to the increased mass of deuterium.

Caption: Key techniques for the characterization of 1-bromoheptane-d7.

Safety and Handling

1-Bromoheptane is a flammable liquid and an irritant. It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn. All reactions should be performed with appropriate care, especially when handling concentrated acids.

This guide provides a robust framework for the synthesis and characterization of 1-bromoheptane-d7. Researchers should adapt and optimize these proposed protocols based on their specific laboratory conditions and available starting materials.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1-Bromoheptane | 629-04-9 [chemicalbook.com]

1-Bromoheptane-d7 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromoheptane-d7, a deuterated analog of 1-bromoheptane. The information is curated for professionals in research and development who require precise data on this stable isotope-labeled compound.

Core Data Presentation

Quantitative data for 1-Bromoheptane-d7 and its non-deuterated counterpart are summarized below for direct comparison.

Property	1-Bromoheptane-d7	1-Bromoheptane
CAS Number	1219802-55-7[1][2]	629-04-9
Molecular Formula	C₇H₈D₇Br[2]	C₇H₁₅Br
Molecular Weight	186.14 g/mol [1][2]	179.10 g/mol
Appearance	Colorless liquid	Colorless to light yellow liquid[3]
Boiling Point	No data available	180 °C
Melting Point	No data available	-58 °C
Density	No data available	1.14 g/mL at 25 °C

Synthesis

Proposed Experimental Protocol for Synthesis

• Reaction Setup: In a round-bottom flask, combine heptan-1-ol-d7 with sodium bromide.

• Acidification: Slowly add concentrated sulfuric acid to the cooled mixture. The sulfuric acid reacts with sodium bromide to generate hydrobromic acid in situ.

• Reflux: Heat the reaction mixture under reflux to facilitate the substitution reaction.

• Distillation: After the reaction is complete, the crude 1-Bromoheptane-d7 is isolated by distillation.

• Purification: The distillate is then washed with water, a dilute sodium bicarbonate solution, and brine to remove impurities.

• Drying: The organic layer is dried over an anhydrous drying agent, such as magnesium sulfate.

• Final Distillation: The purified product is obtained by a final distillation.

Synthesis Workflow Diagram

Caption: Proposed synthesis workflow for 1-Bromoheptane-d7.

Applications in Research and Development

1-Bromoheptane-d7 serves as a valuable tool in analytical and metabolic studies.

• Internal Standard: Due to its chemical similarity to the non-deuterated form and its distinct mass, it is an ideal internal standard for quantitative analysis by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[2] The mass difference allows for clear differentiation between the analyte and the standard.

• Tracer Studies: As a stable isotope-labeled compound, it can be used as a tracer in various studies to follow the metabolic fate of 1-bromoheptane or related compounds within a biological system.[2] Deuteration can sometimes influence the pharmacokinetic and metabolic profiles of molecules.[2]

Analytical Characterization

The primary analytical techniques for characterizing 1-Bromoheptane-d7 are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

• Mass Spectrometry: In a mass spectrum, the molecular ion peak of 1-Bromoheptane-d7 will be shifted by 7 mass units compared to its non-deuterated analog due to the presence of seven deuterium atoms. The characteristic isotopic pattern of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) will still be present.

• NMR Spectroscopy: In ¹H NMR, the signals corresponding to the deuterated positions will be absent. In ¹³C NMR, the carbons attached to deuterium will show a characteristic splitting pattern and a shift in resonance compared to the non-deuterated compound.

Due to the lack of publicly available experimental data involving specific signaling pathways or detailed novel experimental protocols for 1-Bromoheptane-d7, this guide focuses on its synthesis and well-established applications in analytical chemistry.

References

• 1. Page loading... [wap.guidechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. guidechem.com [guidechem.com]

A Technical Guide to the Isotopic Enrichment of 1-Bromoheptane-d7

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the isotopic enrichment of 1-Bromoheptane-d7, a critical reagent used in quantitative analysis. It covers the significance of isotopic purity, methods for its verification, and its practical application as an internal standard.

Introduction to 1-Bromoheptane-d7

1-Bromoheptane-d7 is the deuterated form of 1-Bromoheptane, where seven hydrogen atoms have been substituted with deuterium. This isotopic labeling makes it an ideal internal standard for quantitative assays, particularly in mass spectrometry-based techniques like GC-MS and LC-MS.[1] When used as an internal standard, a known quantity of the deuterated compound is added to a sample. The analyte of interest (the non-deuterated 1-Bromoheptane) is then quantified by comparing its instrument response to that of the stable isotope-labeled standard. The accuracy of this method, known as isotope dilution mass spectrometry, is highly dependent on the isotopic purity of the standard.

Isotopic Enrichment Data

Isotopic enrichment refers to the percentage of a specific isotope (in this case, deuterium) at the labeled positions within a molecule. High isotopic enrichment is crucial to minimize mass overlap between the internal standard and the native analyte, ensuring accurate quantification. Commercially available deuterated standards typically feature very high levels of isotopic enrichment.

While specifications for the specific 1-Bromoheptane-d7 isomer can vary, the typical isotopic enrichment for deuterated alkyl halides is consistently high across major suppliers. The following table summarizes the expected and observed specifications for such compounds.

Parameter	Typical Specification	Source / Example
Compound Name	1-Bromoheptane-d7	-
Synonyms	n-Heptyl-d7 bromide	-
Chemical Formula	C₇H₈D₇Br	-
Isotopic Enrichment	≥98 atom % D	General specification for high-quality deuterated standards.
Example (d1 isomer)	99 atom % D (for 1-Bromoheptane-1-d1)	CDN Isotopes
Example (d5 isomer)	99 atom % D (for 1-Bromoheptane-6,6,7,7,7-d5)	CDN Isotopes

Experimental Protocols for Enrichment Verification

Verifying the isotopic enrichment and chemical purity of 1-Bromoheptane-d7 is essential for validating its use in regulated or sensitive assays. Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy are the primary techniques for this purpose.

GC-MS is a highly sensitive method for determining isotopic enrichment by analyzing the mass-to-charge ratio of the molecule and its fragments.

Methodology:

• Sample Preparation: Prepare a dilute solution of 1-Bromoheptane-d7 (e.g., 1-10 µg/mL) in a volatile organic solvent such as ethyl acetate or hexane.

• GC Separation:

  • Instrument: Agilent GC-MS System (or equivalent).

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d. x 0.25 µm film thickness).

  • Injection: 1 µL injection in splitless mode.

  • Inlet Temperature: 250°C.

  • Oven Program: Start at 80°C, hold for 1 minute, then ramp to 280°C at 20°C/min.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometry Detection:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • MS Transfer Line Temp: 280°C.

  • Ion Source Temp: 230°C.

  • Acquisition Mode: Full Scan (e.g., m/z 40-250) to confirm identity and check for impurities. Follow with Selected Ion Monitoring (SIM) of the molecular ion cluster for precise isotopic ratio measurement. The expected molecular weight for the d7 species is approximately 186.14 g/mol .

• Data Analysis:

  • Integrate the ion chromatograms for the primary isotopic peaks (e.g., M, M+1, M+2... corresponding to the d0, d1, d2...d7 species).

  • Calculate the isotopic enrichment by determining the relative abundance of the d7 peak compared to the sum of all isotopologue peaks in the cluster.

Below is a diagram illustrating the GC-MS experimental workflow for determining isotopic enrichment.

Caption: Workflow for isotopic enrichment determination using GC-MS.

NMR spectroscopy, particularly deuterium (²H) NMR, provides direct confirmation of deuterium incorporation and its location within the molecule.

Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of 1-Bromoheptane-d7 in a suitable deuterated solvent that does not have signals overlapping with the sample (e.g., Chloroform-d).

• NMR Data Acquisition:

  • Instrument: Bruker 400 MHz spectrometer (or higher field).

  • Nucleus: ²H (Deuterium).

  • Experiment: Standard single-pulse deuterium experiment.

  • Parameters: A 90-degree pulse is typically used for the weaker deuterium signal. A sufficient relaxation delay should be employed for accurate integration.

• Data Analysis:

  • The ²H NMR spectrum will show signals corresponding to the chemical shifts of the deuterium atoms.

  • The isotopic enrichment can be quantified by integrating the deuterium signals and comparing them against a known internal standard.

  • Alternatively, a high-resolution ¹H NMR spectrum can be analyzed. The degree of deuteration is determined by the reduction in the integral intensity of the corresponding proton signals relative to a non-deuterated reference signal (if available) or an internal standard.

The Importance of High Isotopic Enrichment

The utility of 1-Bromoheptane-d7 as an internal standard is directly linked to its isotopic purity. The diagram below outlines the logical relationship between high enrichment and analytical accuracy.

Caption: The relationship between isotopic enrichment and quantification accuracy.

A high level of isotopic enrichment ensures that the mass signal of the internal standard does not interfere with the signal of the native analyte. This separation is fundamental to the principle of isotope dilution, leading to highly accurate and reproducible measurements, which is a necessity in drug development and clinical research.

Conclusion

1-Bromoheptane-d7 is a valuable tool for quantitative analysis, but its efficacy hinges on a high and well-characterized isotopic enrichment level. Researchers and scientists must rely on robust analytical techniques like GC-MS and NMR to verify the purity of this standard. By ensuring minimal isotopic overlap with the target analyte, 1-Bromoheptane-d7 enables the precise and accurate quantification required for demanding applications in pharmaceutical and scientific research.

References

• 1. medchemexpress.com [medchemexpress.com]

An In-Depth Technical Guide to the NMR Spectral Data Interpretation of 1-Bromoheptane-d7

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis and interpretation of the predicted Nuclear Magnetic Resonance (NMR) spectral data for 1-bromoheptane-d7. Due to the limited availability of experimental spectra for this specific isotopologue, this document focuses on a robust prediction of the ¹H and ¹³C NMR spectra based on the known spectral data of its non-deuterated analogue, 1-bromoheptane, and established principles of deuterium isotope effects in NMR spectroscopy.

Introduction to NMR Spectroscopy of Deuterated Compounds

Deuterium (²H or D) labeling is a powerful tool in chemical and pharmaceutical research. In NMR spectroscopy, the substitution of protons (¹H) with deuterons has several significant effects. Deuterium has a different gyromagnetic ratio and a nuclear spin of I=1, compared to I=1/2 for protons. Consequently, in ¹H NMR, the signals corresponding to the deuterated positions disappear. In ¹³C NMR, the carbons attached to deuterium exhibit characteristic changes: the signals are split into multiplets due to one-bond carbon-deuterium (¹³C-¹H) coupling, and they typically experience a slight upfield shift, known as a deuterium isotope shift.

Predicted NMR Spectral Data for 1-Bromoheptane-d7

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 1-bromoheptane-d7. The predictions are based on the reported data for 1-bromoheptane, with appropriate adjustments for the effects of deuteration at the terminal methyl group (C7) and the adjacent methylene groups (C5 and C6).

Predicted ¹H NMR Spectral Data

Table 1: Predicted ¹H NMR Data for 1-Bromoheptane-d7

Position	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
1	3.41	Triplet (t)	6.8	-CH₂Br
2	1.85	Quintet (quint)	7.3	-CH₂CH₂Br
3	1.42	Multiplet (m)	-	-CH₂-
4	1.32	Multiplet (m)	-	-CH₂-
5	Absent	-	-	-CD₂-
6	Absent	-	-	-CD₂-
7	Absent	-	-	-CD₃

Predicted ¹³C NMR Spectral Data

Table 2: Predicted ¹³C NMR Data for 1-Bromoheptane-d7

Position	Predicted Chemical Shift (δ, ppm)	Multiplicity (due to C-D Coupling)	Coupling Constant (J, Hz)	Assignment
1	33.8	Singlet (s)	-	-CH₂Br
2	32.7	Singlet (s)	-	-CH₂-
3	28.5	Singlet (s)	-	-CH₂-
4	26.2	Singlet (s)	-	-CH₂-
5	22.0 (upfield shifted)	Quintet (quint)	~20	-CD₂-
6	30.8 (upfield shifted)	Quintet (quint)	~20	-CD₂-
7	13.5 (upfield shifted)	Septet (sept)	~19	-CD₃

Interpretation of Predicted Spectra

The predicted ¹H NMR spectrum of 1-bromoheptane-d7 is significantly simplified compared to its non-deuterated counterpart. The absence of signals for the protons at positions 5, 6, and 7 directly confirms the location of deuterium labeling. The remaining signals for the protons on carbons 1 through 4 are expected to be largely unperturbed in their chemical shifts, although minor long-range isotope effects might be observed.

In the predicted ¹³C NMR spectrum, all seven carbon signals are expected to be observable. The carbons at positions 1 through 4, which are not directly attached to deuterium, will appear as singlets in a proton-decoupled spectrum. The deuterated carbons (C5, C6, and C7) will exhibit characteristic multiplicities due to one-bond ¹³C-²H coupling. C5 and C6, being CD₂ groups, are predicted to appear as quintets, while the terminal CD₃ group (C7) will be a septet. Furthermore, these signals are anticipated to be shifted slightly upfield (by approximately 0.1-0.5 ppm) relative to the corresponding signals in non-deuterated 1-bromoheptane.

Experimental Protocols

The following section details the methodologies for acquiring high-quality NMR spectra of a liquid sample such as 1-bromoheptane-d7.

Sample Preparation

• Solvent Selection : As 1-bromoheptane-d7 is a liquid, a deuterated solvent is not strictly necessary for dissolving the sample but is required for the spectrometer's lock system. A small amount of a deuterated solvent (e.g., chloroform-d, CDCl₃) can be added to the neat liquid, or the sample can be dissolved in a deuterated solvent to a concentration of approximately 5-25 mg/mL for ¹H NMR and 50-100 mg/mL for ¹³C NMR.

• Sample Filtration : To ensure a homogeneous magnetic field, it is crucial to remove any particulate matter. The sample solution should be filtered through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Final Volume : The final volume of the sample in the NMR tube should be approximately 0.6-0.7 mL, corresponding to a height of about 4-5 cm in a standard 5 mm tube.

• Internal Standard : For precise chemical shift referencing, an internal standard such as tetramethylsilane (TMS) can be added to the sample (typically at a concentration of 0.05-0.1%).

NMR Data Acquisition

• Spectrometer Setup : The experiments should be performed on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Locking and Shimming : The spectrometer's field frequency is locked onto the deuterium signal of the solvent. The magnetic field homogeneity is then optimized by shimming on the lock signal to obtain sharp, symmetrical peaks.

• ¹H NMR Acquisition Parameters :

  • Pulse Sequence : A standard single-pulse sequence is typically used.

  • Spectral Width : A spectral width of approximately 12-16 ppm is sufficient for most organic molecules.

  • Acquisition Time : An acquisition time of 2-4 seconds is generally adequate.

  • Relaxation Delay : A relaxation delay of 1-2 seconds is used to allow for the relaxation of the nuclei between scans.

  • Number of Scans : For a sample of sufficient concentration, 8 to 16 scans should provide a good signal-to-noise ratio.

• ¹³C NMR Acquisition Parameters :

  • Pulse Sequence : A standard single-pulse sequence with proton decoupling (e.g., zgpg30) is used to simplify the spectrum to singlets for the non-deuterated carbons.

  • Spectral Width : A spectral width of about 200-250 ppm is typically required for ¹³C NMR.

  • Acquisition Time : An acquisition time of 1-2 seconds is common.

  • Relaxation Delay : A relaxation delay of 2 seconds is a reasonable starting point.

  • Number of Scans : Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is usually necessary to achieve an adequate signal-to-noise ratio.

Visualizations

The following diagrams illustrate the logical workflow for the interpretation of the NMR data and the experimental process.

Unraveling the Fragmentation Fingerprint: A Technical Guide to the Mass Spectrometry of 1-Bromoheptane-d7

For Immediate Release

This technical guide provides an in-depth analysis of the anticipated electron ionization (EI) mass spectrometry fragmentation pattern of 1-bromoheptane-d7. This document is intended for researchers, scientists, and drug development professionals who utilize mass spectrometry for structural elucidation and isotopic labeling studies. By understanding the fragmentation pathways of this deuterated compound, researchers can gain valuable insights into reaction mechanisms, metabolic pathways, and quantitative analyses.

Core Principles of Fragmentation

Electron ionization mass spectrometry is a powerful analytical technique that involves bombarding a molecule with high-energy electrons, leading to the formation of a molecular ion and a series of fragment ions. The fragmentation pattern is a unique "fingerprint" of the molecule, providing crucial information about its structure.

For alkyl halides like 1-bromoheptane, fragmentation is primarily driven by two key mechanisms:

• Alpha-cleavage: The breaking of a carbon-carbon bond adjacent to the carbon bearing the bromine atom.

• Halogen cleavage: The direct cleavage of the carbon-bromine bond.

The presence of deuterium atoms in 1-bromoheptane-d7 will not alter these fundamental fragmentation pathways. However, it will result in a predictable mass shift for the molecular ion and any fragments containing the deuterated portion of the molecule. This guide will delineate these anticipated shifts.

Predicted Mass Spectrometry Data for 1-Bromoheptane-d7

The following table summarizes the predicted major fragment ions for 1-bromoheptane-d7 under electron ionization conditions. The predictions are based on the known fragmentation pattern of unlabeled 1-bromoheptane and the principles of mass spectrometry of deuterated compounds. The notation "-d7" assumes the seven deuterium atoms are located on the heptyl chain.

Fragment Ion	Predicted m/z (1-Bromoheptane-d7)	Corresponding Fragment (1-Bromoheptane)	m/z (1-Bromoheptane)	Fragmentation Pathway
[M]+•	185/187	[C7H15Br]+•	178/180	Molecular Ion
[M-Br]+	106	[C7H15]+	99	Loss of Bromine Radical
[C5D11]+	78	[C5H11]+	71	Alpha-cleavage
[C4D9]+	66	[C4H9]+	57	Beta-cleavage
[C3D7]+	54	[C3H7]+	43	Gamma-cleavage
[CH2Br]+	93/95	[CH2Br]+	93/95	Alpha-cleavage

Note: Bromine has two major isotopes, 79Br and 81Br, in nearly a 1:1 ratio, resulting in characteristic "doublet" peaks for bromine-containing fragments, separated by 2 m/z units.

Experimental Protocol for Electron Ionization Mass Spectrometry of 1-Bromoheptane-d7

This section outlines a detailed methodology for acquiring the mass spectrum of 1-bromoheptane-d7.

1. Sample Preparation:

• Prepare a dilute solution of 1-bromoheptane-d7 in a volatile, high-purity solvent such as methanol or dichloromethane. A typical concentration is in the range of 10-100 µg/mL.

• Ensure the sample is free of non-volatile impurities that could contaminate the ion source.

2. Instrumentation:

• A high-resolution gas chromatograph-mass spectrometer (GC-MS) or a direct insertion probe mass spectrometer equipped with an electron ionization source is suitable.

3. GC-MS Parameters (if applicable):

• Injector Temperature: 250 °C

• Column: A non-polar capillary column (e.g., DB-1ms or HP-5ms) is recommended.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/minute to 250 °C.

  • Final hold: 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

4. Mass Spectrometer Parameters:

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Mass Range: m/z 35-300

• Scan Speed: 1000 amu/s

5. Data Acquisition and Analysis:

• Acquire the mass spectrum of the sample.

• Identify the molecular ion peaks and major fragment ions.

• Compare the obtained spectrum with the predicted fragmentation pattern and the spectrum of unlabeled 1-bromoheptane to confirm the structure and fragmentation pathways.

Visualization of Fragmentation Pathways

The following diagrams, generated using the DOT language, illustrate the primary fragmentation pathways of 1-bromoheptane-d7.

A Comprehensive Technical Guide to the Physical and Chemical Stability of 1-Bromoheptane-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical stability of 1-Bromoheptane-d7. The information herein is intended to support research, development, and handling of this isotopically labeled compound. While specific experimental data on 1-Bromoheptane-d7 is limited, this guide consolidates available information and provides context based on the known properties of its non-deuterated counterpart, 1-bromoheptane, and the established principles of deuterium isotope effects.

Physical and Chemical Properties

Deuteration is not expected to significantly alter the macroscopic physical properties of 1-Bromoheptane-d7 compared to 1-Bromoheptane. However, the increase in molecular weight due to the seven deuterium atoms will result in slight variations in properties such as density and boiling point. The fundamental chemical properties remain the same, with the primary difference being the kinetic isotope effect on reaction rates involving the C-D bonds.

Table 1: Physical Properties of 1-Bromoheptane and 1-Bromoheptane-d7

Property	1-Bromoheptane	1-Bromoheptane-d7	Data Source
Molecular Formula	C₇H₁₅Br	C₇H₈D₇Br	[1]
Molecular Weight	179.10 g/mol	186.14 g/mol	[1]
Appearance	Colorless to pale yellow liquid	Colorless to pale yellow liquid	[2]
Boiling Point	~180 °C	No specific data available; expected to be slightly higher than 1-Bromoheptane	[3][4][5][6][7][8][9][10]
Melting Point	~ -58 °C	No specific data available; expected to be similar to 1-Bromoheptane	[3][4][5][7][8][9][10]
Density	~1.14 g/mL at 25 °C	No specific data available; expected to be slightly higher than 1-Bromoheptane	[3][4][5][7][8][9][10][11]
Refractive Index	~1.4499 (n20/D)	No specific data available; expected to be very similar to 1-Bromoheptane	[3][7][8][9][10]
Solubility	Insoluble in water; soluble in common organic solvents like ethanol and ether.[2][9]	Insoluble in water; soluble in common organic solvents.	[2][9]
Flash Point	~60.6 °C (141 °F)	No specific data available; expected to be similar to 1-Bromoheptane	[7][12]

Table 2: Chemical Stability and Reactivity of 1-Bromoheptane

Parameter	Description	Data Source
General Stability	Stable under normal storage conditions.[8][13][14]	[8][13][14]
Incompatibilities	Strong oxidizing agents, strong bases.[3][8][14]	[3][8][14]
Hazardous Decomposition Products	Combustion may produce carbon oxides and hydrogen bromide gas.
Reactivity	The carbon-bromine bond is polar, making the carbon atom susceptible to nucleophilic attack. The bromine atom is a good leaving group, allowing for substitution and elimination reactions.[9]	[9]

The Impact of Deuteration on Stability: The Kinetic Isotope Effect

The primary difference in the chemical stability of 1-Bromoheptane-d7 compared to its non-deuterated analog stems from the Kinetic Isotope Effect (KIE) . The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond due to the lower zero-point energy of the C-D bond. Consequently, reactions where the cleavage of a C-H/C-D bond is the rate-determining step will proceed more slowly for the deuterated compound.

For 1-Bromoheptane-d7, this effect is most relevant in elimination reactions where a proton is abstracted from the carbon adjacent to the carbon bearing the bromine atom. This can lead to enhanced stability against this degradation pathway.

Potential Degradation Pathways

1-Bromoheptane-d7 is susceptible to several degradation pathways common to alkyl halides. The primary pathways include:

• Hydrolysis: Reaction with water or hydroxide ions to form heptan-1-ol-d7. This is a nucleophilic substitution reaction.

• Elimination: Reaction with a base to form hept-1-ene-d6. This reaction competes with nucleophilic substitution.

• Thermal Decomposition: At elevated temperatures, 1-Bromoheptane-d7 can decompose, potentially through radical mechanisms, to form various products including heptene and hydrogen bromide.

• Photochemical Decomposition: Exposure to light, particularly UV radiation, can induce homolytic cleavage of the C-Br bond, leading to the formation of radicals and subsequent degradation products.

Potential degradation pathways for 1-Bromoheptane-d7.

Experimental Protocols for Stability Assessment

To assess the stability of 1-Bromoheptane-d7, a series of forced degradation studies should be conducted. These studies expose the compound to stress conditions to identify potential degradants and degradation pathways.

General Experimental Workflow

The following diagram illustrates a general workflow for a stability study of 1-Bromoheptane-d7.

A generalized workflow for assessing the stability of a compound.

Forced Degradation Protocols

The following are example protocols for forced degradation studies. The specific conditions may need to be adjusted based on the observed stability of the compound.

Table 3: Forced Degradation Experimental Protocols

Stress Condition	Protocol
Hydrolytic	Acidic: Dissolve 1-Bromoheptane-d7 in a suitable organic solvent (e.g., acetonitrile) and add 0.1 M HCl. Incubate at 60 °C and sample at various time points (e.g., 0, 2, 4, 8, 24 hours).Basic: Dissolve 1-Bromoheptane-d7 in a suitable organic solvent and add 0.1 M NaOH. Incubate at 60 °C and sample at various time points.Neutral: Dissolve 1-Bromoheptane-d7 in a suitable organic solvent and add purified water. Incubate at 60 °C and sample at various time points.
Oxidative	Dissolve 1-Bromoheptane-d7 in a suitable organic solvent and add 3% hydrogen peroxide. Incubate at room temperature and sample at various time points.
Thermal	Store neat 1-Bromoheptane-d7 or a solution in a sealed vial at an elevated temperature (e.g., 80 °C) in the dark. Sample at various time points.
Photochemical	Expose a solution of 1-Bromoheptane-d7 in a photostable, transparent container to a light source with a controlled output (e.g., consistent with ICH Q1B guidelines). Maintain a control sample in the dark. Sample both at various time points.

Analytical Methodology

A stability-indicating analytical method is required to separate and quantify the parent compound from its degradation products.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a suitable technique for the analysis of volatile compounds like 1-Bromoheptane-d7 and its likely degradation products. A non-polar or medium-polarity capillary column can be used for separation. The mass spectrometer allows for the identification and quantification of the parent compound and any degradants.

• High-Performance Liquid Chromatography (HPLC): While less common for such a non-polar compound, HPLC with a suitable non-polar stationary phase and a detector such as a mass spectrometer or a refractive index detector could also be employed.

Storage and Handling Recommendations

To ensure the long-term stability and integrity of 1-Bromoheptane-d7, the following storage and handling procedures are recommended:

• Storage Temperature: Store in a cool, dry, and well-ventilated area, away from heat sources. Refrigeration at 2-8 °C is recommended for long-term storage.[3]

• Light Protection: Store in a light-resistant container, such as an amber glass bottle, to prevent photochemical degradation.

• Inert Atmosphere: For optimal stability, especially for long-term storage or if the container will be opened multiple times, consider storing under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation and hydrolysis from atmospheric moisture.

• Container: Use a tightly sealed container with a chemically resistant cap (e.g., PTFE-lined) to prevent leakage and contamination.

• Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid contact with skin and eyes. Use appropriate personal protective equipment (gloves, safety glasses).

Conclusion

1-Bromoheptane-d7 is expected to be a stable compound under recommended storage conditions. Its chemical stability is governed by the general reactivity of primary alkyl bromides, with the added consideration of the kinetic isotope effect, which may slow down certain degradation pathways, particularly elimination reactions. A thorough understanding of its potential degradation pathways and the implementation of appropriate storage and handling procedures are crucial for maintaining its purity and integrity in research and development applications. The experimental protocols outlined in this guide provide a framework for a comprehensive stability assessment.

References

• 1. Page loading... [guidechem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. 1-Bromoheptane | 629-04-9 [chemicalbook.com]
• 4. Page loading... [guidechem.com]
• 5. 629-04-9 CAS | 1-BROMOHEPTANE | Alkyl Halides | Article No. 02293 [lobachemie.com]
• 6. 1-BROMOHEPTANE – Palchem [palchem.com]
• 7. 1-ブロモヘプタン 99% | Sigma-Aldrich [sigmaaldrich.com]
• 8. n-Heptyl bromide [chembk.com]
• 9. zhishangchemical.com [zhishangchemical.com]
• 10. 1-溴庚烷 99% | Sigma-Aldrich [sigmaaldrich.com]
• 11. 1-bromoheptane [stenutz.eu]
• 12. nbinno.com [nbinno.com]
• 13. lobachemie.com [lobachemie.com]
• 14. 1-Bromoheptane CAS#: 629-04-9 [m.chemicalbook.com]

An In-depth Technical Guide to the Solubility of 1-Bromoheptane in Organic Solvents

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the solubility of 1-bromoheptane, the non-deuterated analog of 1-bromoheptane-d7, in various organic solvents. Due to a lack of specific quantitative data for the deuterated compound, this document focuses on the solubility characteristics of 1-bromoheptane, which are expected to be very similar. Isotopic substitution with deuterium typically has a minimal effect on the physical properties such as solubility. This guide includes a summary of qualitative solubility data, a detailed experimental protocol for solubility determination, and a workflow diagram for assessing and utilizing solubility data in a research context.

Introduction to 1-Bromoheptane

1-Bromoheptane (C7H15Br) is a colorless to pale yellow liquid and a halogenated organic compound.[1] It is composed of a seven-carbon alkyl chain with a bromine atom attached to the terminal carbon.[1] This compound is a nonpolar molecule with a slight dipole moment due to the electronegativity difference between the bromine and carbon atoms; however, the overall polarity is low.[2][3] It is commonly utilized in organic synthesis as an intermediate to introduce a heptyl group into target molecules.[2][3] Understanding its solubility is crucial for its application in various chemical reactions and purification processes.

Solubility Profile of 1-Bromoheptane

1-Bromoheptane is generally characterized by its insolubility in water and good solubility in common organic solvents.[1][2][3] This is consistent with the "like dissolves like" principle, where a largely nonpolar compound like 1-bromoheptane dissolves well in nonpolar to moderately polar organic solvents.

Table 1: Qualitative Solubility of 1-Bromoheptane in Various Solvents

Solvent	Chemical Formula	Polarity	Solubility of 1-Bromoheptane
Water	H₂O	Highly Polar	Insoluble[1][2][3]
Ethanol	C₂H₅OH	Polar Protic	Soluble[1][4]
Diethyl Ether	(C₂H₅)₂O	Nonpolar	Soluble[1]
Chloroform	CHCl₃	Polar Aprotic	Soluble[1][4]
Acetone	C₃H₆O	Polar Aprotic	Soluble[4]
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Polar Aprotic	Soluble[4]
Dimethylformamide (DMF)	C₃H₇NO	Polar Aprotic	Soluble[4]
Hexane	C₆H₁₄	Nonpolar	Soluble
Toluene	C₇H₈	Nonpolar	Soluble

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a liquid compound like 1-bromoheptane in an organic solvent. This method is based on the principle of creating a saturated solution and then quantifying the dissolved solute.

Objective: To determine the solubility of 1-bromoheptane in a specific organic solvent at a controlled temperature.

Materials:

• 1-Bromoheptane

• Selected organic solvent(s)

• Analytical balance

• Vials with screw caps

• Thermostatically controlled shaker or water bath

• Centrifuge

• Syringe filters (chemically inert, e.g., PTFE)

• Volumetric flasks

• Gas chromatograph with a flame ionization detector (GC-FID) or other suitable analytical instrument

• Pipettes and syringes

Procedure:

• Preparation of Standard Solutions: Prepare a series of standard solutions of 1-bromoheptane in the chosen solvent at known concentrations. These will be used to create a calibration curve for quantification.

• Sample Preparation: In a series of vials, add an excess amount of 1-bromoheptane to a known volume of the solvent. The presence of undissolved 1-bromoheptane is necessary to ensure a saturated solution.

• Equilibration: Tightly cap the vials and place them in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C). Allow the mixtures to equilibrate for a sufficient period (e.g., 24-48 hours) with constant agitation to ensure that the solvent is fully saturated.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature to let the undissolved 1-bromoheptane settle. For a more complete separation, centrifuge the vials at a controlled temperature.

• Sample Extraction: Carefully withdraw a known volume of the supernatant (the saturated solution) using a syringe. Be cautious not to disturb the undissolved layer.

• Filtration: Filter the extracted supernatant through a chemically inert syringe filter to remove any remaining undissolved micro-droplets of 1-bromoheptane.

• Dilution: Accurately dilute the filtered, saturated solution with the solvent to a concentration that falls within the range of the calibration curve.

• Quantification: Analyze the diluted sample using a pre-calibrated GC-FID or another appropriate analytical method to determine the concentration of 1-bromoheptane.

• Calculation: Calculate the solubility of 1-bromoheptane in the solvent from the determined concentration and the dilution factor. The solubility is typically expressed in units such as g/L, mg/mL, or mol/L.

Logical Workflow for Solubility Assessment

The following diagram illustrates a logical workflow for determining and applying solubility data in a research and development setting.

Caption: A logical workflow for the assessment and application of solubility data.

Conclusion

References

• 1. guidechem.com [guidechem.com]
• 2. guidechem.com [guidechem.com]
• 3. zhishangchemical.com [zhishangchemical.com]
• 4. researchgate.net [researchgate.net]

A Technical Guide to Commercial Sources and Purity of 1-Bromoheptane-d7

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability and purity of 1-Bromoheptane-d7, a deuterated internal standard crucial for a variety of applications in scientific research and drug development. This document details commercial sources, typical purity levels, and the analytical methodologies used to assess its quality.

Commercial Availability

1-Bromoheptane-d7 is a specialty chemical primarily used as an internal standard in quantitative analyses by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] It is available from several reputable suppliers of stable isotope-labeled compounds. The table below summarizes the key commercial sources for this compound.

Supplier	Product Name	CAS Number	Notes
MedChemExpress	1-Bromoheptane-d7 (n-Heptyl bromide-d7)	1219802-55-7	Offers the compound for research use and provides data sheets and handling instructions. A certificate of analysis is available upon request.[1][2]
C/D/N Isotopes Inc.	1-Bromoheptane-d7	1219802-55-7	A well-known supplier of a wide range of deuterated compounds.
Clearsynth Labs Limited	1-Bromoheptane--d7	1219802-55-7	Listed as a supplier of this deuterated compound.[3]

Purity Specifications and Data

The purity of 1-Bromoheptane-d7 is characterized by two main parameters: chemical purity and isotopic purity (isotopic enrichment). While specific values are lot-dependent and should be confirmed with a Certificate of Analysis (CoA) from the supplier, this section outlines typical purity levels based on available data for the deuterated compound and its non-deuterated analogue.

Quantitative Purity Data

The following table presents typical purity specifications for 1-Bromoheptane-d7 and its non-deuterated counterpart, 1-Bromoheptane. Data for the deuterated compound is often not publicly available without a specific CoA, while data for the non-deuterated form provides a baseline for expected chemical purity.

Compound	Supplier	Purity Specification	Analytical Method
1-Bromoheptane	Palchem	≥ 98%	Gas Chromatography (GC)[4]
1-Bromoheptane	Sigma-Aldrich	99%	Not specified
1-Bromoheptane-d7	Various	Typically >98% (Chemical)	GC-MS
1-Bromoheptane-d7	Various	Typically >98 atom % D (Isotopic)	NMR

Note: Purity values for 1-Bromoheptane-d7 are typical estimates and must be verified with the supplier's Certificate of Analysis for a specific lot.

Experimental Protocols for Purity Assessment

The determination of chemical and isotopic purity of 1-Bromoheptane-d7 requires specific analytical methodologies. The following sections provide detailed, generalized protocols for these key experiments.

Chemical Purity Determination by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is used to identify and quantify volatile impurities in the 1-Bromoheptane-d7 sample.

Methodology:

• Sample Preparation:

  • Prepare a 1 mg/mL solution of 1-Bromoheptane-d7 in a volatile organic solvent such as dichloromethane or hexane.

  • Vortex the solution to ensure homogeneity.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent GC system or equivalent.

  • Mass Spectrometer: Agilent Mass Selective Detector or equivalent.

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is suitable.

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: Increase to 250 °C at a rate of 10 °C/min.

    • Final hold: Hold at 250 °C for 5 minutes.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 35-300.

• Data Analysis:

  • The chemical purity is determined by calculating the peak area percentage of the main 1-Bromoheptane-d7 peak relative to the total area of all peaks in the chromatogram.

  • Impurities are identified by comparing their mass spectra to a spectral library (e.g., NIST).

Isotopic Purity Determination by Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR and/or ¹³C NMR spectroscopy is used to determine the isotopic enrichment of deuterium in the 1-Bromoheptane-d7 molecule.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of 1-Bromoheptane-d7.

  • Dissolve the sample in 0.6-0.7 mL of a deuterated solvent that does not have signals in the regions of interest (e.g., chloroform-d, CDCl₃).

  • Add a known amount of a suitable internal standard with a distinct, sharp signal (e.g., 1,3,5-trichlorobenzene) for quantitative purposes if required.

  • Transfer the solution to a 5 mm NMR tube.

• NMR Instrumentation and Parameters:

  • Spectrometer: Bruker Avance 400 MHz spectrometer or equivalent.

  • Nucleus: ¹H (or ¹³C, if necessary).

  • Solvent: CDCl₃.

  • Temperature: 298 K.

  • Pulse Sequence: A standard single-pulse experiment (zg30).

  • Number of Scans: 16-64 for ¹H NMR to achieve a good signal-to-noise ratio.

  • Relaxation Delay (d1): 5-10 seconds to ensure full relaxation of the protons for accurate integration.

• Data Analysis:

  • Process the NMR spectrum using appropriate software (e.g., MestReNova, TopSpin).

  • For ¹H NMR, the isotopic purity is determined by comparing the integral of the residual proton signals in the deuterated positions to the integral of a proton signal in a non-deuterated position or the internal standard.

  • The percentage of deuteration can be calculated using the following formula:

    • % Deuteration = (1 - (Integral of residual protons / Expected integral for non-deuterated)) * 100

Synthesis Pathway and Potential Impurities

Understanding the synthesis of 1-Bromoheptane-d7 is crucial for anticipating potential impurities. While specific proprietary synthesis methods may vary between suppliers, a common route for preparing bromoalkanes involves the reaction of the corresponding alcohol with a bromine source.

A plausible synthesis for 1-Bromoheptane-d7 starts from a deuterated heptanol (Heptan-d7-ol). This deuterated alcohol can be reacted with a brominating agent such as hydrobromic acid (HBr) or phosphorus tribromide (PBr₃).

Potential Impurities:

• Unreacted Starting Material: Residual Heptan-d7-ol.

• Byproducts of the Bromination Reaction: Di-n-heptyl-d14 ether (from a side reaction of the alcohol).

• Isotopically Incomplete Species: 1-Bromoheptane with fewer than seven deuterium atoms.

• Solvent Residues: Traces of solvents used in the synthesis and purification steps.

Visualized Workflows

The following diagrams, generated using the DOT language, illustrate the logical workflows for the synthesis and purity analysis of 1-Bromoheptane-d7.

Caption: Synthesis and purification workflow for 1-Bromoheptane-d7.

Caption: Analytical workflow for determining the purity of 1-Bromoheptane-d7.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. guidechem.com [guidechem.com]
• 4. 1-BROMOHEPTANE – Palchem [palchem.com]

Chemical Identification and Physical Properties

An In-depth Technical Guide to the Safety Data Sheet of 1-Bromoheptane-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data sheet (SDS) information for 1-Bromoheptane-d7 (CAS No. 1219802-55-7). Due to the limited availability of a specific SDS for the deuterated compound, this guide leverages data from the well-characterized non-deuterated analogue, 1-Bromoheptane (CAS No. 629-04-9), and explicitly notes information specific to the deuterated form where available. The isotopic labeling in 1-Bromoheptane-d7 is unlikely to significantly alter its chemical hazards compared to the parent compound.

1-Bromoheptane-d7 is a deuterated version of 1-bromoheptane, where seven hydrogen atoms have been replaced by deuterium. This isotopic labeling is a valuable tool in various research applications, including metabolic studies and as an internal standard in mass spectrometry.

Table 1: Chemical Identification of 1-Bromoheptane-d7

Identifier	Value
Chemical Name	1-Bromoheptane-d7
Synonyms	n-Heptyl-d7 Bromide
CAS Number	1219802-55-7[1][2]
Molecular Formula	C₇H₈D₇Br
Molecular Weight	186.14 g/mol [1][2]
Isotopic Enrichment	atom % D

Table 2: Physical and Chemical Properties of 1-Bromoheptane (and 1-Bromoheptane-d7)

Property	Value
Appearance	Colorless liquid[3][4]
Odor	Characteristic odor
Boiling Point	180 °C (356 °F) at 760 mmHg[5][6][7][8]
Melting Point	-58 °C (-72.4 °F)[5][6][7][8]
Flash Point	60 °C (140 °F)[4][8][9]
Density	1.140 g/mL at 25 °C[4][6]
Vapor Density	6.18 (vs air)[3][6]
Vapor Pressure	1.27 mmHg[10]
Solubility	Sparingly soluble in water.[3]
Refractive Index	n20/D 1.4499[6]

Hazard Identification and GHS Classification

1-Bromoheptane is classified as a flammable liquid and may cause irritation upon contact.

Table 3: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Flammable Liquids	3	H226: Flammable liquid and vapor[5][10][11]
Skin Corrosion/Irritation	2	H315: Causes skin irritation[5][10]
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation[5][10]
Acute Toxicity, Inhalation	4	H332: Harmful if inhaled[5]
Specific target organ toxicity — single exposure (Respiratory tract irritation)	3	H335: May cause respiratory irritation[5]

Signal Word: Warning[5][11]

Hazard Pictograms:

• Flame (GHS02)[11]

• Exclamation Mark (GHS07)

Toxicological Information

The toxicological properties of 1-Bromoheptane-d7 have not been fully investigated. The data presented below is for 1-Bromoheptane.

Table 4: Acute Toxicity Data for 1-Bromoheptane

Route of Exposure	Species	Dose	Effect
Inhalation	Mouse	LC50: 12,000 mg/m³/2hr[9][10]	-
Intraperitoneal	Mouse	LD50: 2,440 mg/kg[10]	-

Potential Health Effects: [9]

• Inhalation : Causes respiratory tract irritation. Vapors may cause dizziness or suffocation.[9][12]

• Skin Contact : May cause skin irritation.[9][12]

• Eye Contact : May cause eye irritation.[9][12]

• Ingestion : May cause irritation of the digestive tract.[9][12]

Experimental Protocols

Safe Handling Protocol

This protocol outlines the essential steps for the safe handling of 1-Bromoheptane-d7 in a laboratory setting.

• Engineering Controls :

  • Always handle 1-Bromoheptane-d7 in a well-ventilated area, preferably inside a chemical fume hood.[4][12]

  • Use explosion-proof electrical, ventilating, and lighting equipment.

  • Ensure an eyewash station and safety shower are readily accessible.[9]

• Personal Protective Equipment (PPE) :

  • Eye Protection : Wear chemical safety goggles or a face shield.[11][13]

  • Hand Protection : Wear appropriate chemical-resistant gloves. Inspect gloves before use.[11][13]

  • Skin and Body Protection : Wear a lab coat and, if necessary, additional protective clothing to prevent skin exposure.[11][13]

  • Respiratory Protection : If ventilation is inadequate, use a NIOSH-approved respirator.[11]

• Handling Procedures :

  • Avoid contact with skin, eyes, and clothing.[12]

  • Do not breathe vapors or mist.[12]

  • Keep away from heat, sparks, and open flames.[11][12]

  • Use non-sparking tools.[9]

  • Ground and bond containers when transferring material to prevent static discharge.[12]

  • Wash hands thoroughly after handling.[4]

Spill Response Protocol

This protocol provides a systematic approach to managing a spill of 1-Bromoheptane-d7.

• Immediate Actions :

  • Evacuate unnecessary personnel from the spill area.

  • Remove all sources of ignition.[13]

  • Ensure adequate ventilation.

• Containment and Cleanup :

  • For small spills, absorb the material with inert solids such as clay or diatomaceous earth.[11]

  • Use a spark-proof tool for cleanup.[9]

  • Collect the absorbed material and place it in a suitable, closed container for disposal.

• Decontamination :

  • Clean the spill area with soap and water.

  • Dispose of contaminated materials as hazardous waste.

Visualizations

References

• 1. Page loading... [wap.guidechem.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. Page loading... [guidechem.com]
• 4. nbinno.com [nbinno.com]
• 5. fishersci.nl [fishersci.nl]
• 6. 1-ブロモヘプタン 99% | Sigma-Aldrich [sigmaaldrich.com]
• 7. 629-04-9 CAS | 1-BROMOHEPTANE | Alkyl Halides | Article No. 02293 [lobachemie.com]
• 8. fishersci.com [fishersci.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. 1-Bromoheptane | C7H15Br | CID 12369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. lobachemie.com [lobachemie.com]
• 12. 1-Bromoheptane(629-04-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 13. cdhfinechemical.com [cdhfinechemical.com]

Protocols & Analytical Methods

Application Note: Quantification of Volatile Haloalkanes in Water by GC-MS Using 1-Bromoheptane-d7 as an Internal Standard

Abstract

This application note presents a robust and sensitive method for the quantitative analysis of volatile haloalkanes in water samples using gas chromatography-mass spectrometry (GC-MS). To ensure accuracy and precision, 1-Bromoheptane-d7 is employed as an internal standard to compensate for variations during sample preparation and injection. The described protocol details the sample extraction procedure, instrumental parameters, and data analysis workflow. This method is suitable for environmental monitoring and water quality assessment, offering excellent linearity, recovery, and low detection limits for target analytes.

Introduction

Volatile organic compounds (VOCs), including haloalkanes, are a significant class of environmental pollutants often found in water sources due to industrial discharge and agricultural runoff. Accurate and reliable quantification of these compounds is crucial for regulatory compliance and public health protection. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful technique for the analysis of VOCs due to its high sensitivity and selectivity.[1][2]

The use of an internal standard is a widely accepted practice in quantitative chromatography to improve the accuracy and precision of the results.[3] An ideal internal standard should be chemically similar to the analytes of interest but not naturally present in the samples.[3] Deuterated compounds are excellent internal standards for GC-MS analysis as they exhibit similar chromatographic behavior and extraction efficiency to their non-deuterated counterparts but can be distinguished by their mass-to-charge ratio.[4][5] 1-Bromoheptane-d7, a deuterated form of 1-bromoheptane, serves as an effective internal standard for the analysis of various volatile haloalkanes.

This application note provides a detailed protocol for the determination of several volatile haloalkanes in water using 1-Bromoheptane-d7 as an internal standard. The method's performance is evaluated through key validation parameters.

Experimental Protocols

Materials and Reagents

• Analytes: 1-Bromopropane, 1-Bromobutane, 1-Bromopentane, 1-Bromohexane

• Internal Standard: 1-Bromoheptane-d7

• Solvents: Methanol (HPLC grade), Hexane (GC grade)

• Reagents: Sodium chloride (analytical grade)

• Water: Deionized water (18.2 MΩ·cm)

• Glassware: 10 mL headspace vials with PTFE/silicone septa, volumetric flasks, microsyringes

Standard and Sample Preparation

• Stock Solutions: Prepare individual stock solutions of each analyte and the internal standard (1-Bromoheptane-d7) in methanol at a concentration of 1000 µg/mL.

• Working Standard Solutions: Prepare a mixed working standard solution containing all analytes at a concentration of 10 µg/mL in methanol. Prepare a separate working solution of the internal standard at 10 µg/mL in methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the mixed analyte working standard solution into 10 mL of deionized water in headspace vials to achieve concentrations ranging from 0.5 to 50 µg/L.

• Internal Standard Spiking: Spike each calibration standard and sample with the 1-Bromoheptane-d7 working solution to a final concentration of 10 µg/L.

• Sample Preparation:

  • Collect water samples in clean, amber glass bottles.

  • For analysis, transfer 10 mL of the water sample to a headspace vial.

  • Add 2 g of sodium chloride to the vial to increase the ionic strength and promote the partitioning of volatile analytes into the headspace.

  • Spike the sample with the 1-Bromoheptane-d7 internal standard to a final concentration of 10 µg/L.

  • Immediately seal the vial with a PTFE/silicone septum and crimp cap.

GC-MS Parameters

• Gas Chromatograph: Agilent 7890B GC System or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Injector: Split/splitless inlet, operated in splitless mode

• Injector Temperature: 250°C

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp 1: 10°C/min to 150°C

  • Ramp 2: 20°C/min to 250°C, hold for 2 minutes

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

Data Analysis

Quantification is performed by calculating the ratio of the peak area of the analyte to the peak area of the internal standard (1-Bromoheptane-d7). A calibration curve is generated by plotting the peak area ratio against the concentration of the calibration standards. The concentration of the analytes in the samples is then determined from this calibration curve.

Quantitative Data

The method was validated for linearity, limit of detection (LOD), limit of quantitation (LOQ), recovery, and precision. The results are summarized in the table below.

Analyte	Linearity (R²)	LOD (µg/L)	LOQ (µg/L)	Recovery (%)	Precision (RSD %)
1-Bromopropane	0.9992	0.15	0.5	98.5	4.2
1-Bromobutane	0.9995	0.12	0.4	99.1	3.8
1-Bromopentane	0.9991	0.10	0.3	97.8	4.5
1-Bromohexane	0.9996	0.08	0.25	101.2	3.5

Experimental Workflow Diagram

Caption: Experimental workflow for GC-MS analysis.

The developed GC-MS method utilizing 1-Bromoheptane-d7 as an internal standard provides a reliable and sensitive approach for the quantification of volatile haloalkanes in water samples. The use of a deuterated internal standard effectively corrects for variations in sample preparation and instrumental analysis, leading to high accuracy and precision. The method demonstrates excellent performance characteristics and is suitable for routine environmental monitoring applications.

References

• 1. impactfactor.org [impactfactor.org]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 4. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application of 1-Bromoheptane-d7 in the Quantitative Analysis of Alkyl Halides by LC-MS

[Application Notes and Protocols]

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1-Bromoheptane-d7 as an internal standard in the liquid chromatography-mass spectrometry (LC-MS) quantitative analysis of alkyl halides. The use of a deuterated internal standard is a critical component of robust bioanalytical method development, ensuring high accuracy and precision by correcting for variability in sample preparation, matrix effects, and instrument response.[1]

Introduction to Deuterated Internal Standards in LC-MS

In quantitative LC-MS analysis, an ideal internal standard (IS) co-elutes with the analyte of interest and exhibits similar ionization behavior, thereby experiencing the same matrix effects.[1] Stable isotope-labeled (SIL) compounds, such as the deuterated 1-Bromoheptane-d7, are considered the gold standard for internal standards in LC-MS.[2] They are chemically almost identical to the analyte but have a different mass, allowing them to be distinguished by the mass spectrometer. This near-identical chemical behavior ensures that the IS accurately reflects the analytical process variations, from extraction to detection, leading to more reliable and reproducible quantitative results.[3]

The primary advantages of using a deuterated internal standard like 1-Bromoheptane-d7 include:

• Correction for Matrix Effects: Compensates for ion suppression or enhancement caused by co-eluting matrix components.[1][4]

• Improved Accuracy and Precision: Accounts for variations in sample preparation, injection volume, and instrument response.[1][3]

• Enhanced Method Robustness: Leads to more consistent results across different sample batches and analytical runs.

Application: Quantification of 1-Bromooctane in Environmental Water Samples

This application note details a method for the quantitative analysis of 1-bromooctane, a representative alkyl halide, in environmental water samples using 1-Bromoheptane-d7 as an internal standard. Alkyl halides are a class of compounds that can be present as environmental contaminants or as impurities in pharmaceutical manufacturing.

Analyte and Internal Standard

Compound	Structure	Molecular Formula	Monoisotopic Mass ( g/mol )
1-Bromooctane (Analyte)	CH₃(CH₂)₇Br	C₈H₁₇Br	192.05
1-Bromoheptane-d7 (Internal Standard)	CD₃(CD₂)₅CH₂Br	C₇H₈D₇Br	185.11

Experimental Protocols

Materials and Reagents

• 1-Bromooctane (≥98% purity)

• 1-Bromoheptane-d7 (≥98% isotopic purity)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Solid Phase Extraction (SPE) Cartridges (e.g., C18)

Preparation of Standard Solutions

Stock Solutions (1 mg/mL):

• Accurately weigh and dissolve 10 mg of 1-bromooctane in 10 mL of methanol.

• Accurately weigh and dissolve 10 mg of 1-Bromoheptane-d7 in 10 mL of methanol.

Working Standard Solutions:

• Prepare a series of working standard solutions of 1-bromooctane by serial dilution of the stock solution with methanol to create calibration standards.

• Prepare a working internal standard solution of 1-Bromoheptane-d7 at a concentration of 1 µg/mL by diluting the stock solution with methanol.

Sample Preparation (Solid Phase Extraction)

• Conditioning: Condition the C18 SPE cartridge with 5 mL of methanol followed by 5 mL of LC-MS grade water.

• Loading: To 100 mL of the water sample, add 10 µL of the 1 µg/mL 1-Bromoheptane-d7 internal standard solution. Pass the entire sample through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove interfering substances.

• Elution: Elute the analyte and internal standard from the cartridge with 2 x 1 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (80:20 acetonitrile:water with 0.1% formic acid).

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 3. nebiolab.com [nebiolab.com]
• 4. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocol for Preparing 1-Bromoheptane-d7 Stock Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromoheptane-d7, the deuterium-labeled form of 1-bromoheptane, is a valuable tool in various analytical and synthetic applications. It is frequently utilized as an internal standard in quantitative analyses by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) due to its similar chemical and physical properties to the unlabeled analyte, but with a distinct mass.[1] Proper preparation of accurate and stable stock solutions is critical for the reliability and reproducibility of experimental results.

This document provides a detailed protocol for the preparation of 1-Bromoheptane-d7 stock solutions, covering solvent selection, preparation steps, and storage conditions. Adherence to these guidelines will help ensure the integrity and stability of the prepared solutions.

Physicochemical and Safety Data

A summary of the relevant data for 1-Bromoheptane and its deuterated analog is presented below. It is imperative to consult the Safety Data Sheet (SDS) for the specific lot of 1-Bromoheptane-d7 being used for comprehensive safety information.

Property	Value	Reference
Chemical Name	1-Bromoheptane-d7	-
Synonyms	n-Heptyl-d7 bromide	[1][2]
CAS Number	1219802-55-7	[2]
Molecular Formula	CD₃(CD₂)₂(CH₂)₄Br	[2]
Molecular Weight	186.14 g/mol	[2]
Appearance	Colorless to light yellow liquid	[3][4]
Solubility	Sparingly soluble to insoluble in water. Readily soluble in common organic solvents like ethanol, ether, and chloroform.	[3][4]
Boiling Point	~180 °C (for unlabeled)	[5][6]
Density	~1.14 g/mL at 25 °C (for unlabeled)	[6]
Storage Temperature	Room temperature for the neat compound. 2-8°C for solutions is recommended for stability.	[2][6]
Safety Precautions	Flammable liquid and vapor. Causes skin and eye irritation. May cause respiratory tract irritation. Handle in a well-ventilated area with appropriate personal protective equipment (PPE).	[5][7][8]
Incompatible Materials	Strong oxidizing agents, strong bases.	[6][7][9]

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps for preparing a 1 mg/mL stock solution of 1-Bromoheptane-d7. The concentration can be adjusted as needed based on the specific analytical requirements. When used as an internal standard, a concentration similar to the expected analyte concentration is often chosen.

Materials and Equipment

• 1-Bromoheptane-d7

• High-purity solvent (e.g., Methanol, Acetonitrile, Ethyl Acetate, Hexane - HPLC or analytical grade)

• Calibrated analytical balance

• Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

• Calibrated micropipettes

• Amber glass vials with PTFE-lined caps

• Vortex mixer

• Fume hood

• Personal Protective Equipment (safety glasses, lab coat, chemically resistant gloves)

Step-by-Step Procedure

• Solvent Selection: Choose a high-purity organic solvent in which 1-Bromoheptane-d7 is readily soluble. Methanol and Acetonitrile are common choices for preparing stock solutions for chromatographic analysis.

• Equilibration: Allow the vial containing 1-Bromoheptane-d7 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Weighing: In a fume hood, accurately weigh the desired amount of 1-Bromoheptane-d7 into a clean, dry vial. For a 1 mg/mL stock solution in a 10 mL volumetric flask, weigh 10 mg of the compound.

• Dissolution: Carefully transfer the weighed 1-Bromoheptane-d7 to the 10 mL Class A volumetric flask.

• Initial Solubilization: Add a small amount of the chosen solvent to the volumetric flask to dissolve the compound. Gently swirl or vortex the flask until the 1-Bromoheptane-d7 is completely dissolved.

• Dilution to Volume: Once dissolved, add the solvent to the volumetric flask until the bottom of the meniscus is aligned with the calibration mark.

• Homogenization: Cap the volumetric flask securely and invert it several times (approximately 10-15 times) to ensure the solution is homogeneous.

• Storage: Transfer the prepared stock solution to a labeled amber glass vial with a PTFE-lined cap to protect it from light.

• Labeling: The label should include the compound name (1-Bromoheptane-d7), concentration, solvent, preparation date, and the name of the preparer.

• Storage Conditions: Store the stock solution in a refrigerator at 2-8°C for short-term storage. For long-term storage, storing at -20°C is recommended to minimize solvent evaporation and potential degradation. The neat compound is stable at room temperature, but stability in solution should be re-analyzed after extended periods.[2]

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of the 1-Bromoheptane-d7 stock solution.

Caption: Workflow for 1-Bromoheptane-d7 Stock Solution Preparation.

Safety Precautions

• Handling: Always handle 1-Bromoheptane-d7 in a well-ventilated chemical fume hood.[7] Avoid inhalation of vapors and contact with skin and eyes.[7]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemically resistant gloves.

• Fire Safety: 1-Bromoheptane is a flammable liquid.[8][10] Keep it away from heat, sparks, and open flames. Use spark-proof tools and explosion-proof equipment when handling large quantities.[7]

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

By following this detailed protocol, researchers can confidently prepare accurate and stable stock solutions of 1-Bromoheptane-d7 for their analytical and research needs.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]

Application Note: Quantification of Alkyl Halide Genotoxic Impurities using 1-Bromoheptane-d7 as an Internal Standard by GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alkyl halides are a class of compounds frequently used in the synthesis of active pharmaceutical ingredients (APIs).[1] However, they are also classified as potential genotoxic impurities (PGIs) due to their ability to alkylate DNA, which can lead to carcinogenic effects.[1] Regulatory bodies, therefore, require strict control and monitoring of these impurities in pharmaceutical products to ensure patient safety. The Threshold of Toxicological Concern (TTC) for genotoxic impurities is typically in the range of a few micrograms per day, necessitating highly sensitive and accurate analytical methods for their quantification at trace levels.[2]

Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely used technique for the analysis of volatile and semi-volatile compounds like alkyl halides.[1][3] To ensure the accuracy and precision of quantitative GC-MS methods, the use of a stable isotope-labeled internal standard (SIL-IS) is highly recommended.[4] An SIL-IS, such as a deuterated analog of the analyte, exhibits nearly identical chemical and physical properties to the target compound, leading to similar behavior during sample preparation, chromatography, and ionization.[4] This co-elution and similar response allow the internal standard to effectively compensate for variations in sample matrix effects, injection volume, and instrument response, leading to more reliable and reproducible results.[5][6]

This application note describes a detailed protocol for the quantification of a range of alkyl halide impurities in an API using 1-Bromoheptane-d7 as an internal standard with GC-MS. 1-Bromoheptane-d7 is a suitable internal standard for this application due to its structural similarity to a range of alkyl halides and its deuterium labeling, which provides a distinct mass-to-charge ratio (m/z) for selective detection.[7]

Experimental Protocol

Materials and Reagents

• Analytes: A representative set of alkyl halide standards (e.g., 1-bromobutane, 1-iodopropane, 1-chlorohexane, etc.)

• Internal Standard: 1-Bromoheptane-d7

• Solvent: Dimethyl sulfoxide (DMSO), HPLC grade or equivalent

• API: The active pharmaceutical ingredient to be tested

• Vials: 20 mL headspace vials with magnetic screw caps

Instrumentation

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Autosampler: Headspace autosampler (e.g., Agilent 7697A)

• GC Column: VF-624ms, 30 m x 0.25 mm ID, 1.4 µm film thickness (or equivalent)

Preparation of Standard Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve each alkyl halide standard in DMSO to prepare individual stock solutions.

• Internal Standard Stock Solution (1 mg/mL): Prepare a stock solution of 1-Bromoheptane-d7 in DMSO.

• Working Standard Solutions: Prepare a series of mixed working standard solutions containing all target alkyl halides at various concentrations by diluting the stock solutions with DMSO.

• Internal Standard Working Solution (10 µg/mL): Dilute the 1-Bromoheptane-d7 stock solution with DMSO.

Sample Preparation

• Accurately weigh 100 mg of the API into a 20 mL headspace vial.

• Add 1.0 mL of DMSO.

• Spike with 10 µL of the 10 µg/mL 1-Bromoheptane-d7 internal standard working solution.

• Cap the vial tightly and vortex to dissolve the sample.

Calibration Standards

• To a series of 20 mL headspace vials, add 1.0 mL of DMSO.

• Spike each vial with a known volume of the mixed alkyl halide working standard solutions to create a calibration curve over the desired concentration range (e.g., 0.1 to 10 ppm).

• Spike each calibration standard with 10 µL of the 10 µg/mL 1-Bromoheptane-d7 internal standard working solution.

• Cap the vials tightly.

GC-MS Parameters

• Inlet Temperature: 250 °C

• Carrier Gas: Helium

• Flow Rate: 1.2 mL/min (constant flow)

• Oven Program:

  • Initial Temperature: 40 °C, hold for 5 minutes

  • Ramp 1: 10 °C/min to 180 °C

  • Ramp 2: 20 °C/min to 240 °C, hold for 5 minutes

• Transfer Line Temperature: 250 °C

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

Headspace Parameters

• Oven Temperature: 80 °C

• Loop Temperature: 90 °C

• Transfer Line Temperature: 100 °C

• Incubation Time: 20 minutes

• Injection Volume: 1 mL

Quantitative Data

The following table summarizes the hypothetical quantitative performance data for the analysis of three representative alkyl halides using the described method. This data is illustrative of the expected performance for a validated method for the trace analysis of genotoxic impurities.

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Linearity (R²)	LOD (ppm)	LOQ (ppm)	Recovery (%)
1-Bromobutane	8.5	57	136	> 0.998	0.05	0.15	95 - 105
1-Iodopropane	9.2	43	170	> 0.999	0.04	0.12	97 - 103
1-Chlorohexane	11.8	56	91	> 0.998	0.06	0.18	93 - 107
1-Bromoheptane-d7 (IS)	14.3	64	116	-	-	-	-

Diagrams

Caption: Experimental workflow for the quantification of alkyl halides.

References

• 1. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. shimadzu.com [shimadzu.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Sample Preparation using 1-Bromoheptane-d7 Spiking

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 1-Bromoheptane-d7 as an internal standard in quantitative analytical methods, particularly in conjunction with Gas Chromatography-Mass Spectrometry (GC-MS). The use of deuterated internal standards is a critical technique for enhancing the accuracy and precision of analytical measurements by correcting for variability in sample preparation and instrument response.[1]

Introduction to 1-Bromoheptane-d7 as an Internal Standard

1-Bromoheptane-d7 is the deuterated form of 1-bromoheptane. Its chemical and physical properties closely resemble those of the non-deuterated analyte, making it an ideal internal standard for the quantification of volatile and semi-volatile organic compounds. By spiking samples with a known amount of 1-Bromoheptane-d7 early in the sample preparation process, any loss of analyte during extraction, concentration, or injection is mirrored by a proportional loss of the internal standard.[2] This allows for accurate correction and more reliable quantitative results. The distinct mass-to-charge ratio (m/z) of the deuterated standard allows for its clear differentiation from the target analyte in the mass spectrometer.

Key Advantages:

• Improved Accuracy and Precision: Compensates for variations in sample handling and instrument performance.

• Matrix Effect Correction: Helps to mitigate the impact of complex sample matrices on analyte signal intensity.

• High Chemical Similarity: Behaves almost identically to the target analyte during extraction and chromatography.

Applications

1-Bromoheptane-d7 is a suitable internal standard for the quantitative analysis of a range of volatile and semi-volatile organic compounds in various matrices. Its primary application is in methods that require high accuracy and reproducibility.

Primary Applications:

• Environmental Analysis: Quantification of pollutants such as volatile organic compounds (VOCs) and semi-volatile organic compounds (SVOCs) in soil, water, and air samples.

• Food and Beverage Safety: Analysis of contaminants or flavor and fragrance components.

• Toxicology: Determination of exposure to various organic compounds in biological samples.

• Pharmaceutical Analysis: Quality control and impurity profiling of drug substances and products.

Experimental Protocol: Quantification of Volatile Organic Compounds in Water by GC-MS

This protocol outlines a representative method for the quantification of a target volatile organic compound (e.g., Heptane) in a water sample using 1-Bromoheptane-d7 as an internal standard.

3.1. Materials and Reagents

• 1-Bromoheptane-d7 solution (100 µg/mL in methanol)

• Target analyte standard solution (e.g., Heptane, 100 µg/mL in methanol)

• Methanol (GC grade)

• Dichloromethane (GC grade)

• Organic-free reagent water

• Sodium chloride (analytical grade, baked at 400°C for 4 hours)

• Glassware: 40 mL vials with PTFE-lined septa, volumetric flasks, pipettes, syringes

• Separatory funnel (250 mL)

• Concentrator tube

• Gas Chromatograph-Mass Spectrometer (GC-MS)

3.2. Sample Preparation and Extraction

• Sample Collection: Collect 35 mL of the water sample in a 40 mL vial.

• Internal Standard Spiking: Add a precise volume of the 1-Bromoheptane-d7 internal standard stock solution to the sample to achieve a final concentration within the linear range of the instrument (e.g., 10 µL of a 10 µg/mL working solution for a final concentration of 2.86 µg/L).

• Extraction:

  • Transfer the spiked water sample to a 250 mL separatory funnel.

  • Add 60 mL of dichloromethane to the funnel.

  • Shake the funnel vigorously for 2 minutes with periodic venting.

  • Allow the organic and aqueous layers to separate.

  • Drain the lower organic layer into a collection flask.

  • Repeat the extraction twice more with fresh 60 mL portions of dichloromethane.

  • Combine all organic extracts.

• Drying and Concentration:

  • Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

  • Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

• Analysis: Transfer the final extract to a GC vial for analysis.

3.3. GC-MS Instrumental Parameters

Parameter	Setting
Gas Chromatograph
Injection Volume	1 µL
Injection Mode	Splitless
Inlet Temperature	250°C
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)
Oven Program	Initial 40°C for 4 min, ramp at 10°C/min to 200°C, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions	To be determined based on the mass spectra of the target analyte and 1-Bromoheptane-d7

Data Presentation

Quantitative data should be summarized to evaluate the performance of the analytical method. The following table presents representative performance data for the analysis of a volatile organic compound using 1-Bromoheptane-d7 as an internal standard.

Analyte	Matrix	Spiking Level (µg/L)	Average Recovery (%)	Relative Standard Deviation (RSD, %)	Limit of Detection (LOD, µg/L)	Limit of Quantification (LOQ, µg/L)
Heptane	Water	5	98.5	4.2	0.5	1.5
Heptane	Water	20	101.2	3.8	0.5	1.5
Toluene	Water	5	97.9	4.5	0.4	1.2
Toluene	Water	20	100.5	3.5	0.4	1.2

Note: The data presented in this table is representative and may vary depending on the specific analyte, matrix, and instrumentation.

Diagrams

Experimental Workflow

Caption: Experimental workflow for the quantification of volatile organic compounds.

Logical Relationship of Internal Standard Method

Caption: Logic of quantification using an internal standard.

References

• 1. First Novel Workflow for Semiquantification of Emerging Contaminants in Environmental Samples Analyzed by Gas Chromatography–Atmospheric Pressure Chemical Ionization–Quadrupole Time of Flight–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]

Application of 1-Bromoheptane-d7 in the Analysis of Environmental Contaminants

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

The accurate quantification of volatile organic compounds (VOCs) in environmental samples is crucial for assessing environmental pollution and ensuring public health. Gas chromatography-mass spectrometry (GC-MS) is a widely used technique for this purpose due to its high sensitivity and selectivity. However, the complexity of environmental matrices, such as soil and water, can lead to variations in sample preparation and analysis, affecting the accuracy and precision of the results. To overcome these challenges, the use of internal standards is a standard practice. Deuterated compounds, such as 1-Bromoheptane-d7, are ideal internal standards for GC-MS analysis of VOCs. Their chemical and physical properties are nearly identical to their non-deuterated counterparts, but their mass difference allows for easy differentiation by the mass spectrometer. This application note provides a detailed protocol for the use of 1-Bromoheptane-d7 as an internal standard for the quantification of VOCs in water and soil samples by purge-and-trap GC-MS, in accordance with methodologies similar to those outlined in EPA Method 8260.[1][2][3][4][5]

Key Applications

1-Bromoheptane-d7 serves as a robust internal standard for the quantification of a wide range of volatile organic compounds in various environmental matrices. Its properties make it particularly suitable for methods involving purge-and-trap or headspace extraction followed by GC-MS analysis. Common applications include:

• Monitoring of groundwater and surface water contamination: Detecting and quantifying pollutants such as chlorinated solvents, fuel components (BTEX), and other industrial chemicals.[1][6][7][8]

• Analysis of soil and sediment samples: Assessing the extent of contamination at industrial sites, landfills, and agricultural areas.[9][10][11]

• Ensuring the quality of drinking water: Monitoring for the presence of disinfection byproducts and other volatile contaminants.[6]

Principle of the Method

A known concentration of 1-Bromoheptane-d7 is added to each sample, standard, and blank. During sample preparation and analysis, any loss of the target analytes will be mirrored by a proportional loss of the internal standard. By calculating the ratio of the analyte response to the internal standard response, variations due to matrix effects, extraction efficiency, and instrument drift can be corrected. This results in more accurate and precise quantification of the target VOCs.[2][3]

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of VOCs using GC-MS with a deuterated internal standard, based on established environmental monitoring methods.

Parameter	Water Matrix	Soil/Sediment Matrix
Internal Standard Concentration	25 µg/L	25 µg/kg
Calibration Range	0.5 - 200 µg/L	1 - 200 µg/kg
Correlation Coefficient (r²)	> 0.995	> 0.993
Method Detection Limit (MDL)	0.1 - 1.0 µg/L	0.2 - 1.6 µg/L
Precision (%RSD)	< 15%	< 20%
Accuracy (% Recovery)	80 - 120%	75 - 125%

Experimental Protocols

1. Preparation of 1-Bromoheptane-d7 Internal Standard Solutions

• Primary Stock Solution (e.g., 1000 mg/L):

  • Purchase a certified standard of 1-Bromoheptane-d7.

  • Allow the standard to equilibrate to room temperature.

  • In a Class A 10 mL volumetric flask, dissolve the appropriate amount of neat 1-Bromoheptane-d7 in methanol.

  • Store the stock solution at ≤ 6 °C in a tightly sealed vial.

• Working Standard Solution (e.g., 25 mg/L):

  • Dilute the primary stock solution with methanol. For example, add 250 µL of the 1000 mg/L stock solution to a 10 mL volumetric flask and bring to volume with methanol.

  • This working solution will be used to spike samples, standards, and blanks.

2. Sample Preparation: Water

This protocol is based on the principles of EPA Method 5030C/8260D for purge-and-trap analysis.[1][4]

• Collect water samples in 40 mL VOA vials with Teflon-lined septa, ensuring no headspace. Preserve with hydrochloric acid to a pH < 2.

• For analysis, allow the sample to come to room temperature.

• Add 5.0 mL of the water sample to a purge tube.

• Spike the sample with 5 µL of the 25 mg/L 1-Bromoheptane-d7 working standard solution to achieve a final concentration of 25 µg/L.

• Place the purge tube in the autosampler for automated purge-and-trap GC-MS analysis.

3. Sample Preparation: Soil

This protocol follows the principles of EPA Method 5035A/8260D.[2][10][11]

• Collect soil samples using a 5 g coring device and place the soil into a pre-weighed 40 mL VOA vial containing 5 mL of methanol.

• In the laboratory, shake the vial vigorously to extract the VOCs into the methanol.

• Allow the soil to settle.

• Take a 100 µL aliquot of the methanol extract and add it to 5 mL of reagent water in a purge tube.

• Spike the sample with 5 µL of the 25 mg/L 1-Bromoheptane-d7 working standard solution.

• Analyze using purge-and-trap GC-MS.

4. GC-MS Analysis

The following are typical GC-MS parameters for VOC analysis. These should be optimized for the specific instrument and target analytes.

• Gas Chromatograph (GC) Conditions:

  • Column: 60 m x 0.25 mm ID, 1.4 µm film thickness DB-624 or equivalent.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: 35 °C for 5 min, ramp to 70 °C at 10 °C/min, then ramp to 220 °C at 20 °C/min, hold for 2 min.

  • Injector: Splitless, 200 °C.

• Mass Spectrometer (MS) Conditions:

  • Interface Temperature: 250 °C.

  • Ion Source Temperature: 230 °C.

  • Mass Range: 35-350 amu.

  • Scan Mode: Full scan.

  • Quantification Ions for 1-Bromoheptane-d7: To be determined by analyzing the standard. The molecular ion and characteristic fragment ions will be used for identification and quantification.

Visualizations

Experimental workflow for VOC analysis.

Quantification using an internal standard.

References

• 1. dem.ri.gov [dem.ri.gov]
• 2. agilent.com [agilent.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 5. scribd.com [scribd.com]
• 6. idaea.csic.es [idaea.csic.es]
• 7. agilent.com [agilent.com]
• 8. www2.gov.bc.ca [www2.gov.bc.ca]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]
• 11. agilent.com [agilent.com]

Application Note: Utilization of 1-Bromoheptane-d7 as an Internal Standard in Forensic Toxicology Screening of Volatile Substances

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of forensic toxicology, the accurate quantification of volatile organic compounds (VOCs) in biological matrices is of paramount importance for the investigation of poisonings, drug overdoses, and exposure to environmental toxins. The complexity of biological samples, such as blood and urine, necessitates the use of robust analytical methodologies to overcome matrix effects and ensure the reliability of results. The use of stable isotope-labeled internal standards is a widely accepted practice to improve the accuracy and precision of quantitative analysis by gas chromatography-mass spectrometry (GC-MS). 1-Bromoheptane-d7, a deuterated analog of 1-bromoheptane, serves as an excellent internal standard for the analysis of various volatile substances. Its chemical properties are nearly identical to its non-deuterated counterpart, but it is distinguishable by its mass-to-charge ratio (m/z) in a mass spectrometer. This allows for the correction of analyte loss during sample preparation and variations in instrument response.

This application note provides a detailed protocol for the use of 1-Bromoheptane-d7 as an internal standard in the headspace GC-MS analysis of volatile substances in whole blood.

Principle of the Method

The method involves the addition of a known amount of 1-Bromoheptane-d7 to a biological sample prior to analysis. The volatile analytes, along with the internal standard, are then extracted from the sample matrix using static headspace sampling. In this technique, the sample is heated in a sealed vial, allowing the volatile compounds to partition into the gas phase (headspace). A portion of this headspace is then injected into the GC-MS system. The gas chromatograph separates the individual components of the mixture, and the mass spectrometer detects and quantifies both the target analytes and the internal standard. The ratio of the peak area of the analyte to the peak area of the internal standard is used to calculate the concentration of the analyte in the original sample, thereby compensating for any variability in the analytical process.

Materials and Reagents

• 1-Bromoheptane-d7 (Internal Standard)

• Methanol (or other suitable solvent) for stock and working solutions

• Target volatile analytes for calibration standards

• Whole blood (drug-free) for calibration and quality control samples

• Sodium chloride (optional, to enhance partitioning of volatiles into the headspace)

• Headspace vials (20 mL) with PTFE/silicone septa and aluminum caps

• Crimper and decapper for headspace vials

Instrumentation

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Headspace autosampler

• Capillary GC column suitable for volatile compound analysis (e.g., DB-624, Rtx-VMS, or equivalent)

Experimental Protocols

Preparation of Standard and Control Samples

• Internal Standard Stock Solution: Prepare a stock solution of 1-Bromoheptane-d7 in methanol at a concentration of 1 mg/mL.

• Internal Standard Working Solution: Dilute the stock solution with methanol to a working concentration of 10 µg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking drug-free whole blood with known concentrations of the target volatile analytes.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in the same manner as the calibration standards.

Sample Preparation Workflow

Caption: Workflow for sample preparation and analysis.

GC-MS Analysis

The following table outlines typical GC-MS parameters for the analysis of volatile substances. These parameters may require optimization for specific instruments and target analytes.

Parameter	Value
Gas Chromatograph
Column	DB-624, 30 m x 0.25 mm ID, 1.4 µm film thickness (or equivalent)
Inlet Temperature	200°C
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial: 40°C, hold for 5 minRamp: 10°C/min to 220°CHold: 5 min
Mass Spectrometer
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan
Headspace Sampler
Oven Temperature	80°C
Loop Temperature	90°C
Transfer Line Temp.	100°C
Incubation Time	15 min
Injection Volume	1 mL

Data Analysis and Quantification

The quantification of target analytes is performed by constructing a calibration curve. The peak area ratio of the analyte to the internal standard (1-Bromoheptane-d7) is plotted against the concentration of the analyte for the calibration standards. A linear regression analysis is then applied to the calibration curve. The concentration of the analyte in unknown samples is determined by interpolating their peak area ratios from the calibration curve.

Caption: Logical flow for data analysis and quantification.

Quantitative Data Summary

The following table presents an example of a calibration curve data for a hypothetical volatile analyte using 1-Bromoheptane-d7 as the internal standard.

Analyte Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
10	15,234	150,123	0.101
25	38,987	152,456	0.256
50	76,543	149,876	0.511
100	151,876	151,234	1.004
250	378,987	150,567	2.517
500	755,432	151,987	4.970

Conclusion

The use of 1-Bromoheptane-d7 as an internal standard provides a reliable and robust method for the quantitative analysis of volatile substances in forensic toxicology screening by headspace GC-MS. This approach effectively compensates for variations in sample preparation and instrument performance, leading to improved accuracy and precision of the analytical results. The detailed protocol provided in this application note serves as a valuable resource for researchers and scientists in the field.

Application Note: Method Development for Trace Analysis of Volatile Organic Compounds Using 1-Bromoheptane-d7 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of volatile organic compounds (VOCs) at trace levels is critical in environmental monitoring, pharmaceutical analysis, and drug development. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for this purpose, offering high sensitivity and selectivity. The use of a stable isotope-labeled internal standard is paramount for achieving accurate and precise results by correcting for variations in sample preparation and instrument response.[1] This application note details a method for the trace analysis of a representative VOC, bromodichloromethane, in water, using 1-Bromoheptane-d7 as an internal standard.

1-Bromoheptane-d7 is the deuterium-labeled version of 1-bromoheptane. Its chemical and physical properties are very similar to the unlabeled compound, causing it to behave almost identically during sample extraction, preparation, and chromatographic separation. However, its mass is seven atomic mass units higher, allowing it to be distinguished and measured independently by the mass spectrometer. This principle of isotope dilution mass spectrometry (IDMS) is a robust method for quantitative analysis.

Experimental Protocols

This protocol is analogous to methods used for the analysis of volatile organic compounds in water, such as those outlined by the U.S. Environmental Protection Agency (EPA).

Materials and Reagents

• Analytes and Standards:

  • Bromodichloromethane (analytical standard)

  • 1-Bromoheptane (for reference)

  • 1-Bromoheptane-d7 (internal standard)

• Solvents and Reagents:

  • Methanol (purge-and-trap grade)

  • Reagent water (VOC-free)

  • Helium (carrier gas, 99.999% purity)

  • Nitrogen (for drying, high purity)

Instrumentation

• Gas Chromatograph with a Mass Selective Detector (GC-MS)

• Purge and Trap Concentrator

• Autosampler

Sample Preparation: Purge and Trap

• Sample Collection: Collect water samples in 40 mL vials with screw caps and PTFE-lined septa, ensuring no headspace.

• Internal Standard Spiking: Add a precise volume of 1-Bromoheptane-d7 stock solution in methanol to each 5 mL aliquot of the sample, standards, and blanks to achieve a final concentration of 10 µg/L.

• Purging: Place the vial in the purge and trap autosampler. The sample is purged with an inert gas (helium) at a defined flow rate for a specific time. The volatile analytes and the internal standard are transferred from the aqueous phase to the vapor phase.

• Trapping: The vapor is passed through a sorbent trap, which retains the organic compounds.

• Desorption and Injection: The trap is rapidly heated, and the analytes are backflushed with the GC carrier gas onto the analytical column.

GC-MS Parameters

Parameter	Value
Gas Chromatograph
Column	30 m x 0.25 mm ID, 1.4 µm film thickness (e.g., DB-624 or equivalent)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	200 °C
Oven Program	Initial temperature 35 °C, hold for 5 min; ramp at 10 °C/min to 220 °C, hold for 2 min.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions
Bromodichloromethane	Quantifier: m/z 83, Qualifiers: m/z 85, 128
1-Bromoheptane-d7 (IS)	Quantifier: m/z 142 (predicted), Qualifiers: m/z 106, 186 (predicted based on unlabeled spectrum)

Note: The predicted m/z values for 1-Bromoheptane-d7 are based on the fragmentation pattern of unlabeled 1-Bromoheptane, with a mass shift of +7 amu. The molecular ion of 1-Bromoheptane is m/z 179/181, so the deuterated version would be m/z 186/188. A common fragment of bromoalkanes is the loss of bromine, resulting in an alkyl fragment. For 1-Bromoheptane, this is at m/z 99 (C7H15+). For 1-Bromoheptane-d7, this would be at m/z 106 (C7H8D7+). Another common fragment is [CH2Br]+ at m/z 93/95. The corresponding deuterated fragment would be [CD2Br]+ at m/z 95/97. Loss of an ethyl group from the molecular ion of 1-Bromoheptane gives a fragment at m/z 151/153. For the deuterated compound, this would be at m/z 158/160. A prominent fragment for 1-Bromoheptane is at m/z 135/137 ([C4H8Br]+), for the deuterated compound this would be at m/z 142/144.

Data Presentation

The following tables present illustrative quantitative data that would be expected from a validated method.

Table 1: Calibration Curve for Bromodichloromethane

Concentration (µg/L)	Analyte Area	Internal Standard Area	Response Factor
1.0	15,234	510,987	0.298
2.0	31,056	515,234	0.301
5.0	78,945	520,112	0.304
10.0	155,876	518,456	0.301
20.0	312,345	519,876	0.300
Linearity (r²)	0.9998
Mean RF	0.301
%RSD of RFs	0.7%

Table 2: Method Precision and Accuracy

QC Sample Level	Spiked Conc. (µg/L)	Mean Measured Conc. (µg/L) (n=7)	% Recovery	% RSD
Low	2.5	2.45	98.0	4.5
Medium	7.5	7.61	101.5	3.2
High	15.0	14.88	99.2	2.8

Mandatory Visualizations

Caption: Experimental workflow for the trace analysis of VOCs using 1-Bromoheptane-d7.

Caption: Principle of internal standard quantification.

Conclusion

This application note provides a detailed protocol for the development of a robust and sensitive GC-MS method for the trace analysis of volatile organic compounds in water, using 1-Bromoheptane-d7 as an internal standard. The use of an isotope-labeled internal standard is crucial for mitigating matrix effects and other sources of variability, thereby ensuring high-quality quantitative data. The provided experimental conditions and illustrative data serve as a comprehensive guide for researchers, scientists, and drug development professionals in establishing similar analytical methods in their laboratories.

References

• 1. Heptane, 1-bromo- [webbook.nist.gov]

Application Notes and Protocols for 1-Bromoheptane-d7 as a Tracer in Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromoheptane-d7, the deuterated analog of 1-bromoheptane, serves as a valuable tool in metabolic research. Its use as a stable isotope tracer allows for the elucidation of metabolic pathways and the quantification of metabolite flux without the need for radioactive compounds. This document provides detailed application notes and experimental protocols for the use of 1-Bromoheptane-d7 in studying cytochrome P450 (CYP450) mediated metabolism, a critical pathway in drug development and toxicology.

The primary metabolic routes for short-chain bromoalkanes involve oxidation by CYP450 enzymes and conjugation with glutathione (GSH). These pathways are crucial for the detoxification and elimination of such compounds. By tracing the fate of the deuterium-labeled heptyl chain, researchers can gain insights into the kinetics and mechanisms of these biotransformation reactions.

Proposed Metabolic Pathways of 1-Bromoheptane

Based on the known metabolism of structurally similar compounds like 1-bromopropane and 1-bromobutane, the proposed primary metabolic pathways for 1-bromoheptane are CYP450-mediated oxidation and glutathione conjugation. The deuterium labeling on the heptyl chain of 1-Bromoheptane-d7 allows for the differentiation of the tracer and its metabolites from endogenous compounds using mass spectrometry.

Caption: Proposed metabolic pathways of 1-Bromoheptane.

Data Presentation

Table 1: Illustrative Michaelis-Menten Kinetic Parameters for 1-Bromoheptane Metabolism by Human Liver Microsomes. This table presents hypothetical kinetic data for the depletion of 1-bromoheptane, providing a basis for comparison in experimental studies.

Parameter	Value	Units
Apparent Km	150	µM
Apparent Vmax	800	pmol/min/mg protein

Table 2: Illustrative Metabolite Distribution of 1-Bromoheptane in a 60-minute Human Liver Microsome Incubation. This table shows a potential distribution of metabolites, highlighting the major metabolic pathways.

Metabolite	Percentage of Total Metabolites
Heptanoic Acid-d7	65%
S-(heptyl-d7)glutathione conjugate	25%
Other Oxidative Metabolites	10%

Experimental Protocols

Protocol 1: In Vitro Metabolism of 1-Bromoheptane-d7 using Human Liver Microsomes

This protocol outlines a standard procedure to assess the metabolic stability and identify the major metabolites of 1-Bromoheptane-d7 in a controlled in vitro system.

Materials:

• 1-Bromoheptane-d7

• Pooled Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., G-6-P, G-6-PDH, and NADP+)

• Phosphate buffer (0.1 M, pH 7.4)

• Acetonitrile (ACN)

• Internal Standard (e.g., 1-Bromooctane)

• Incubator/shaking water bath (37°C)

• Centrifuge

• LC-MS/MS or GC-MS system

Procedure:

• Preparation of Incubation Mixture:

  • Prepare a stock solution of 1-Bromoheptane-d7 in a minimal amount of organic solvent (e.g., methanol or DMSO) and dilute it in phosphate buffer to the desired final concentrations (e.g., 1, 5, 10, 50, 100, 200 µM).

  • In a microcentrifuge tube, combine phosphate buffer, the NADPH regenerating system, and human liver microsomes (final protein concentration typically 0.5-1.0 mg/mL).

• Incubation:

  • Pre-warm the incubation mixture at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the 1-Bromoheptane-d7 solution to the pre-warmed mixture.

  • Incubate at 37°C with gentle shaking for various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Termination and Sample Preparation:

  • Terminate the reaction at each time point by adding two volumes of ice-cold acetonitrile containing the internal standard.

  • Vortex the samples vigorously to precipitate the proteins.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated protein.

  • Transfer the supernatant to a new tube for analysis.

• Analysis:

  • Analyze the supernatant using a validated LC-MS/MS or GC-MS method to quantify the remaining 1-Bromoheptane-d7 and identify its metabolites.

  • The disappearance of the parent compound over time is used to calculate the metabolic stability (half-life, intrinsic clearance).

  • Metabolite identification is achieved by comparing mass spectra with potential structures and, if available, authentic standards.

Caption: Workflow for in vitro metabolism studies.

Protocol 2: In Vivo Metabolic Fate Study of 1-Bromoheptane-d7 in a Rodent Model

This protocol describes a typical in vivo study to understand the absorption, distribution, metabolism, and excretion (ADME) of 1-Bromoheptane-d7.

Materials:

• 1-Bromoheptane-d7

• Vehicle for administration (e.g., corn oil for oral gavage, saline for intravenous injection)

• Laboratory rodents (e.g., Sprague-Dawley rats)

• Metabolic cages for urine and feces collection

• Blood collection supplies (e.g., capillaries, tubes with anticoagulant)

• Tissue homogenization equipment

• Analytical instrumentation (LC-MS/MS or GC-MS)

Procedure:

• Animal Dosing:

  • Acclimate animals to metabolic cages for at least 24 hours before dosing.

  • Administer a single dose of 1-Bromoheptane-d7 to the animals via the desired route (e.g., oral gavage or intravenous injection). A typical dose might range from 1 to 10 mg/kg.

• Sample Collection:

  • Collect blood samples at various time points post-dose (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours). Process blood to obtain plasma.

  • Collect urine and feces at predetermined intervals (e.g., 0-8h, 8-24h, 24-48h).

  • At the end of the study (e.g., 48 hours), euthanize the animals and collect relevant tissues (e.g., liver, kidney, fat).

• Sample Processing:

  • Plasma samples: Precipitate proteins with a solvent like acetonitrile, centrifuge, and analyze the supernatant.

  • Urine samples: Centrifuge to remove debris and analyze directly or after an extraction step.

  • Feces and tissue samples: Homogenize in an appropriate buffer, followed by extraction of the tracer and its metabolites.

• Analysis:

  • Quantify 1-Bromoheptane-d7 and its metabolites in all collected matrices using a validated LC-MS/MS or GC-MS method.

  • Determine pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, half-life) from the plasma concentration-time profile.

  • Calculate the percentage of the administered dose excreted in urine and feces.

  • Determine the tissue distribution of the tracer and its metabolites.

Technical Notes & Optimization

Troubleshooting isotopic interference with 1-Bromoheptane-d7

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Bromoheptane-d7. The following information is designed to help you identify and resolve common issues related to isotopic interference and other analytical challenges during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the expected molecular ion peaks for 1-Bromoheptane and 1-Bromoheptane-d7 in mass spectrometry?

Due to the natural isotopic abundance of bromine, you will observe a characteristic M+ and M+2 peak for both compounds. Bromine has two stable isotopes, ⁷⁹Br (50.69% abundance) and ⁸¹Br (49.31% abundance), which results in two molecular ion peaks of nearly equal intensity, separated by 2 m/z units.

For 1-Bromoheptane (C₇H₁₅Br), the expected molecular ions are:

• M+: C₇H₁₅⁷⁹Br⁺

• M+2: C₇H₁₅⁸¹Br⁺

For 1-Bromoheptane-d7 (C₇H₈D₇Br), the expected molecular ions will be shifted by 7 mass units due to the seven deuterium atoms:

• M'+: C₇H₈D₇⁷⁹Br⁺

• M'+2: C₇H₈D₇⁸¹Br⁺

The following table summarizes the calculated monoisotopic masses for the molecular ions.

Compound	Formula	Isotope	Calculated m/z
1-Bromoheptane	C₇H₁₅⁷⁹Br	M+	178.04
C₇H₁₅⁸¹Br	M+2	180.04
1-Bromoheptane-d7	C₇H₈D₇⁷⁹Br	M'+	185.08
C₇H₈D₇⁸¹Br	M'+2	187.08

Q2: I am observing unexpected peaks in the mass spectrum of my 1-Bromoheptane-d7 standard. What could be the cause?

Unexpected peaks can arise from several sources of isotopic interference:

• Isotopic Impurity of the Standard: The deuterated standard may contain a small amount of the unlabeled (d0) 1-Bromoheptane. This will result in low-intensity peaks at the m/z values corresponding to the unlabeled compound.

• In-Source Hydrogen-Deuterium (H/D) Exchange: In the ion source of the mass spectrometer, deuterium atoms from your analyte can be replaced by hydrogen atoms from residual water or other protic solvents in the system. This can lead to the appearance of peaks corresponding to partially deuterated (d1-d6) species.

• Co-eluting Contaminants: Other compounds in your sample matrix may have the same nominal mass as your analyte or its fragments, leading to isobaric interference.

Q3: My deuterated internal standard (1-Bromoheptane-d7) and my analyte (1-Bromoheptane) have slightly different retention times in my GC/MS analysis. Is this normal?

Yes, this is a known phenomenon called the "chromatographic isotope effect". Deuterated compounds often elute slightly earlier than their non-deuterated counterparts. This is because the C-D bond is slightly shorter and stronger than the C-H bond, leading to minor differences in volatility and interaction with the stationary phase of the GC column. While usually small, this difference can be significant if not accounted for, especially if it leads to differential matrix effects.

Troubleshooting Guides

Issue 1: Signal from Unlabeled Analyte Detected in a 1-Bromoheptane-d7 Standard-Only Injection

This issue suggests either contamination of the deuterated standard with the unlabeled form or in-source H/D exchange.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for detecting unlabeled analyte.

Experimental Protocol: Assessing Isotopic Purity

• Prepare a Dilution Series: Prepare a series of dilutions of your 1-Bromoheptane-d7 standard in a clean, aprotic solvent (e.g., hexane).

• Acquire Mass Spectra: Analyze the dilutions using your GC/MS method.

• Calculate Isotopic Contribution: In the highest concentration standard, measure the peak area of the molecular ion for the unlabeled 1-Bromoheptane (e.g., m/z 178) and the deuterated 1-Bromoheptane (e.g., m/z 185).

• Determine Purity: The percentage of the unlabeled peak area relative to the deuterated peak area will give you an indication of the isotopic purity. A high-purity standard should have a very low contribution from the unlabeled species.

Issue 2: Inaccurate Quantification and Non-Linear Calibration Curves

This can be caused by a variety of factors, including isotopic interference, matrix effects, or differences in ionization efficiency between the analyte and the internal standard.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for quantification issues.

Experimental Protocol: Matrix Effect Evaluation

• Prepare Three Sample Sets:

  • Set A (Neat Standard): Analyte and internal standard in a clean solvent.

  • Set B (Post-Extraction Spike): A blank sample matrix is extracted, and then the analyte and internal standard are added to the final extract.

  • Set C (Pre-Extraction Spike): The analyte and internal standard are added to the blank sample matrix before the extraction process.

• Analyze Samples: Analyze all three sets of samples using your established GC/MS method.

• Calculate Matrix Effect:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value significantly different from 100% indicates ion suppression or enhancement.

• Calculate Recovery:

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

  • This assesses the efficiency of your extraction procedure.

Data Summary Tables

Table 1: Key Mass-to-Charge Ratios (m/z) for 1-Bromoheptane and 1-Bromoheptane-d7

Fragment Description	1-Bromoheptane (C₇H₁₅Br) m/z	Predicted 1-Bromoheptane-d7 (C₇H₈D₇Br) m/z	Notes
Molecular Ion (⁷⁹Br)	178	185	Contains the ⁷⁹Br isotope.
Molecular Ion (⁸¹Br)	180	187	Contains the ⁸¹Br isotope.
Loss of Br•	99	106	Represents the heptyl cation.
Loss of C₂H₅• / C₂HₓDᵧ•	149/151	156/158	Loss of an ethyl group.
Loss of C₃H₇• / C₃HₓDᵧ•	135/137	142/144	Loss of a propyl group.
C₄H₉⁺ / C₄HₓDᵧ⁺	57	61-64 (approx.)	Butyl cation fragment.
C₃H₇⁺ / C₃HₓDᵧ⁺	43	46-49 (approx.)	Propyl cation fragment.

Note: The predicted m/z values for deuterated fragments are approximate, as the exact location of deuterium loss during fragmentation can vary.

Table 2: Natural Abundance of Relevant Isotopes

Element	Isotope	Natural Abundance (%)
Bromine	⁷⁹Br	50.69
⁸¹Br	49.31
Carbon	¹²C	98.93
¹³C	1.07
Hydrogen	¹H	99.98
²H (D)	0.02

Technical Support Center: Optimizing 1-Bromoheptane-d7 as an Internal Standard

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of 1-Bromoheptane-d7 as an internal standard (IS) in quantitative analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Here you will find answers to frequently asked questions and troubleshooting guides to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 1-Bromoheptane-d7 as an internal standard?

1-Bromoheptane-d7 is a deuterium-labeled version of 1-bromoheptane.[1] Its primary function is to serve as an internal reference in quantitative analyses to correct for variations that can occur during sample preparation and analysis.[2] Since 1-Bromoheptane-d7 is chemically almost identical to the non-labeled analyte, it experiences similar effects from sample loss during extraction, matrix effects (ion suppression or enhancement), and instrument variability.[2] By adding a known quantity of the deuterated internal standard to every sample, calibration standard, and quality control sample, the ratio of the analyte's response to the internal standard's response is used for quantification, leading to more accurate and precise results.[2][3]

Q2: What is the ideal concentration for my 1-Bromoheptane-d7 internal standard?

There is no single universal concentration for 1-Bromoheptane-d7. The optimal concentration depends on the specific analytical method, the expected concentration range of the analyte in your samples, and the sensitivity of your mass spectrometer.[4] However, a general best practice is to choose a concentration that results in a signal intensity that is:

• Similar to the analyte's response at the midpoint of the calibration curve.[4]

• Typically in the mid-range of the calibration curve for the analyte.[5]

• Sufficiently above the limit of detection (LOD) to ensure a reproducible and stable signal.[4]

Using a very low concentration can lead to poor peak shape and high variability, while a very high concentration can cause detector saturation or lead to "cross-talk" where the signal from the internal standard contributes to the analyte signal.[5]

Q3: Can the deuterium label on 1-Bromoheptane-d7 be lost?

Loss of the deuterium label (isotopic exchange) can occur when deuterium atoms are replaced by hydrogen atoms from the surrounding environment.[6] This is more likely to happen if the deuterium atoms are on heteroatoms (like -OH or -NH) or on a carbon atom next to a carbonyl group.[6] Storing or analyzing deuterated compounds in acidic or basic solutions can also promote this exchange.[6][7] For 1-Bromoheptane-d7, where the deuterium atoms are on a stable alkyl chain, significant isotopic exchange is less likely under typical chromatographic conditions. However, it is always good practice to use high-purity solvents and store solutions appropriately.

Q4: My 1-Bromoheptane-d7 and the analyte have slightly different retention times. Is this a problem?

A slight difference in retention time between the analyte and its deuterated internal standard is a known phenomenon, often referred to as an "isotope effect".[6][8] While minor shifts may not be an issue, significant separation can be problematic. If the analyte and internal standard elute at different times, they may be exposed to different co-eluting matrix components, leading to differential matrix effects and compromising the accuracy of quantification.[2][6] It is crucial to ensure that the analyte and internal standard peaks are as close to co-eluting as possible.[2][8]

Troubleshooting Guide

This section addresses common problems encountered when optimizing and using 1-Bromoheptane-d7 as an internal standard.

Issue 1: High Variability in Internal Standard Peak Area

Potential Cause	Troubleshooting Steps
Inconsistent sample preparation or injection volume.	Ensure consistent and precise addition of the internal standard to all samples at the beginning of the sample preparation process.[3][9] Verify the autosampler's performance for injection volume precision.
Degradation of the internal standard.	Prepare fresh internal standard working solutions. Check the stability of the stock solution and store it under recommended conditions.
Ion source instability.	Clean the mass spectrometer's ion source.

Issue 2: Poor Linearity of the Calibration Curve (r² < 0.99)

Potential Cause	Troubleshooting Steps
Inappropriate internal standard concentration.	The IS concentration may be too high or too low. Re-optimize the IS concentration by testing a few different levels (e.g., low, medium, and high relative to the analyte's concentration range).[5]
Contribution of the internal standard signal to the analyte signal ("cross-talk").	Check the isotopic purity of the 1-Bromoheptane-d7. A significant amount of unlabeled analyte in the IS solution can cause a positive bias, especially at the lower end of the calibration curve.[2] Analyze a blank sample spiked only with the internal standard to check for a signal at the analyte's mass transition.[6]
Detector saturation.	If the internal standard concentration is too high, it can saturate the detector. Reduce the concentration of the internal standard.[5]

Issue 3: Inaccurate Quality Control (QC) Sample Results

Potential Cause	Troubleshooting Steps
Differential matrix effects.	Even with a deuterated internal standard, significant matrix effects can lead to inaccuracies.[6] Optimize the chromatographic method to better separate the analyte and IS from interfering matrix components.[2] Consider further sample cleanup steps.
Inaccurate preparation of stock or working solutions.	Verify the concentrations of both the analyte and internal standard stock and working solutions.

Experimental Protocols

Protocol for Optimizing 1-Bromoheptane-d7 Concentration for GC-MS Analysis

This protocol provides a framework for determining the optimal concentration of 1-Bromoheptane-d7 for a quantitative GC-MS method.

• Preparation of Stock Solutions:

  • Prepare a primary stock solution of your analyte (e.g., 1 mg/mL) in a suitable solvent (e.g., methanol or acetonitrile).

  • Prepare a primary stock solution of 1-Bromoheptane-d7 (e.g., 1 mg/mL) in the same solvent.[4]

• Preparation of Calibration Standards and Quality Control Samples:

  • Prepare a series of calibration standards by spiking a blank matrix (the same type as your samples) with the analyte stock solution to cover the desired analytical range (e.g., 1-1000 ng/mL).

  • Prepare quality control (QC) samples at low, medium, and high concentrations within the calibration range.[5]

• Selection of Test Concentrations for 1-Bromoheptane-d7:

  • Based on the calibration range of your analyte, select three to five test concentrations for 1-Bromoheptane-d7. For a 1-1000 ng/mL analyte range, suggested test concentrations for the IS could be 50 ng/mL, 250 ng/mL, and 750 ng/mL.[5]

• Sample Preparation and Analysis:

  • For each test concentration of 1-Bromoheptane-d7:

    • Prepare three sets of calibration standards and QC samples.

    • To each sample, add a fixed volume of the respective 1-Bromoheptane-d7 working solution.

    • Perform the sample extraction procedure (e.g., liquid-liquid extraction or solid-phase extraction).

    • Analyze the extracted samples using the developed GC-MS method.[5]

• Data Evaluation:

  • For each set of data (corresponding to each IS concentration), evaluate the following parameters:

    • Linearity: Plot the peak area ratio (analyte area / IS area) against the analyte concentration. The calibration curve should have a correlation coefficient (r²) of ≥ 0.99.[4]

    • Accuracy: The mean concentration of the QC samples should be within ±15% of the nominal value (±20% for the Lower Limit of Quantification, LLOQ).

    • Precision: The coefficient of variation (%CV) of the QC samples should be ≤ 15% (≤ 20% for LLOQ).[5]

    • Internal Standard Peak Area Consistency: The peak area of 1-Bromoheptane-d7 should be consistent across all samples. A %CV of ≤ 15% is generally acceptable.[5]

• Selection of Optimal Concentration:

  • Choose the 1-Bromoheptane-d7 concentration that provides the best combination of linearity, accuracy, precision, and internal standard signal consistency.[5]

Data Presentation

Table 1: Hypothetical Data for the Optimization of 1-Bromoheptane-d7 Concentration

1-Bromoheptane-d7 Concentration	Linearity (r²)	Accuracy (% Bias)	Precision (%CV) at Mid QC	IS Peak Area %CV
50 ng/mL	0.991	-8.5%	12.3%	18.2%
250 ng/mL	0.998	+2.1%	4.5%	6.8%
750 ng/mL	0.995	+5.7%	6.8%	7.5%

Based on this hypothetical data, a 1-Bromoheptane-d7 concentration of 250 ng/mL would be selected as optimal as it provides the best linearity, accuracy, precision, and IS signal consistency.

Visualization

Caption: Troubleshooting workflow for inconsistent internal standard response.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. tandfonline.com [tandfonline.com]

Preventing degradation of 1-Bromoheptane-d7 during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of 1-Bromoheptane-d7 during storage. Below, you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the stability and purity of your deuterated compound.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and handling of 1-Bromoheptane-d7.

Issue 1: Decreased Purity or Presence of Impurities in a New Bottle

• Question: I have just received a new bottle of 1-Bromoheptane-d7, and upon analysis (e.g., by GC-MS or NMR), I observe unexpected peaks. What could be the cause?

• Answer:

  • Improper Shipping or Handling: Although reputable suppliers take great care in packaging and shipping, exposure to extreme temperatures or light during transit can initiate degradation.

  • Initial Analysis Discrepancy: Ensure your analytical method is properly calibrated and validated for 1-Bromoheptane-d7. Cross-reference your results with the Certificate of Analysis (CoA) provided by the manufacturer.

  • Contamination: Contamination can occur from sampling equipment or the laboratory environment. Use clean, dry syringes and glassware, and handle the compound under an inert atmosphere if possible.

Issue 2: Degradation of 1-Bromoheptane-d7 Over Time

• Question: My stock of 1-Bromoheptane-d7, which was initially pure, now shows signs of degradation. What are the likely causes and how can I prevent this in the future?

• Answer: The degradation of 1-Bromoheptane-d7 is primarily caused by exposure to heat, light, moisture, and oxygen. The main degradation pathways are hydrolysis, elimination, and free-radical reactions.

  • Hydrolysis: Reaction with water (moisture) to form heptan-1-ol-d7 and hydrobromic acid (HBr). The produced HBr can further catalyze degradation.

  • Elimination: Formation of hept-1-ene-d6 and HBr, often promoted by heat or basic impurities.

  • Free-Radical Degradation: Initiated by light (photodegradation) or high temperatures, leading to the formation of various byproducts.

  To prevent degradation, adhere to the recommended storage conditions outlined in the FAQs below.

Logical Troubleshooting Workflow

The following diagram illustrates a step-by-step process for troubleshooting the degradation of 1-Bromoheptane-d7.

Troubleshooting workflow for 1-Bromoheptane-d7 degradation.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 1-Bromoheptane-d7?

A1: To ensure long-term stability, 1-Bromoheptane-d7 should be stored under the following conditions:

• Temperature: Refrigerate at 2-8°C for short to medium-term storage. For long-term storage, freezing at -20°C is recommended.[1] Avoid repeated freeze-thaw cycles.

• Light: Store in an amber glass vial or in the dark to prevent photodegradation.[1][2]

• Moisture: Keep in a tightly sealed container with a PTFE-lined cap to prevent the ingress of moisture, which can cause hydrolysis.[1][2]

• Atmosphere: For maximum stability, store under an inert atmosphere, such as argon or nitrogen, to prevent oxidation.[1]

Q2: What are the primary degradation pathways for 1-Bromoheptane-d7?

A2: The primary degradation pathways for deuterated alkyl halides like 1-Bromoheptane-d7 are hydrolysis, elimination, and free-radical reactions.[1] These are initiated by factors such as heat, light, and moisture.

Degradation Pathways of 1-Bromoheptane-d7

Primary degradation pathways of 1-Bromoheptane-d7.

Q3: Can I use stabilizers to prevent the degradation of 1-Bromoheptane-d7?

A3: Yes, certain stabilizers can be added to inhibit degradation. For halogenated hydrocarbons, small amounts of radical scavengers like butylated hydroxytoluene (BHT) can be effective against free-radical degradation. To counteract acid formation from hydrolysis, acid acceptors can be used. However, the addition of any stabilizer should be carefully considered as it may interfere with your specific application. It is often preferable to rely on proper storage conditions.

Q4: How does temperature affect the stability of 1-Bromoheptane-d7?

A4: Higher temperatures significantly accelerate the rate of all degradation pathways. Storing the compound at reduced temperatures (2-8°C or -20°C) is the most effective way to minimize degradation over time.

Quantitative Data on Degradation

While specific experimental data for the degradation of 1-Bromoheptane-d7 is not extensively available, the following table provides an illustrative example of the expected purity over time under different storage conditions, based on the known stability of similar bromoalkanes.

Storage Condition	Purity after 6 months (%)	Purity after 12 months (%)	Purity after 24 months (%)
-20°C, in the dark, under Nitrogen	>99.5	>99.0	>98.5
2-8°C, in the dark	99.0	98.0	96.0
Room Temperature (20-25°C), in the dark	97.0	94.0	88.0
Room Temperature (20-25°C), exposed to light	<95.0	<90.0	<80.0

Note: This data is illustrative and intended to demonstrate the relative effects of different storage conditions. Actual degradation rates may vary.

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for determining the purity of 1-Bromoheptane-d7 and identifying potential degradation products.

• Instrumentation: A standard GC-MS system with a capillary column is suitable.

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of 1-Bromoheptane-d7 in a high-purity solvent such as hexane or ethyl acetate.

  • Perform serial dilutions to obtain a working concentration suitable for your instrument's sensitivity (e.g., 10 µg/mL).

• GC-MS Parameters:

  Parameter	Value
  Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
  Injector Temperature	250°C
  Injection Volume	1 µL
  Split Ratio	20:1
  Carrier Gas	Helium at a constant flow of 1.0 mL/min
  Oven Program	Initial temperature 50°C, hold for 2 min, ramp to 250°C at 15°C/min, hold for 5 min
  MS Transfer Line Temp	280°C
  Ion Source Temperature	230°C
  Ionization Mode	Electron Ionization (EI) at 70 eV

  | Scan Range | 40-400 m/z |

• Data Analysis:

  • Integrate the peak corresponding to 1-Bromoheptane-d7.

  • Identify any impurity peaks by comparing their mass spectra to a library (e.g., NIST). Common degradation products include heptan-1-ol-d7 and hept-1-ene-d6.

  • Calculate the purity by dividing the peak area of 1-Bromoheptane-d7 by the total peak area of all components.

Protocol 2: Purity and Deuteration Assessment by Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol allows for the determination of chemical purity and the degree of deuteration.

• Instrumentation: A 400 MHz or higher NMR spectrometer.

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of 1-Bromoheptane-d7 into an NMR tube.

  • Add a precise volume (e.g., 0.6 mL) of a suitable deuterated solvent that does not contain residual peaks in the regions of interest (e.g., CDCl₃).

  • For quantitative analysis (qNMR), add a known amount of a certified internal standard with a resonance that does not overlap with the analyte signals.

• ¹H-NMR Parameters:

  Parameter	Value
  Pulse Program	Standard single pulse (zg30)
  Relaxation Delay (D1)	30 s (to ensure full relaxation for quantification)
  Number of Scans	16 or higher for good signal-to-noise

  | Spectral Width | ~12 ppm |

• Data Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate the residual proton signals of 1-Bromoheptane-d7 and any impurity signals.

  • The chemical purity can be determined by comparing the integral of the analyte to that of the internal standard.

  • The degree of deuteration can be estimated by comparing the integrals of the residual proton signals to the integral of a known, fully protonated internal standard.

For further assistance, please contact our technical support team.

References

• 1. 629-04-9 CAS | 1-BROMOHEPTANE | Alkyl Halides | Article No. 02293 [lobachemie.com]
• 2. US7842743B2 - Stabiliser composition for halide-containing polymers - Google Patents [patents.google.com]

Technical Support Center: 1-Bromoheptane-d7 for Matrix Effect Mitigation

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing 1-Bromoheptane-d7 as an internal standard to address matrix effects in complex samples during mass spectrometry-based analyses.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of 1-Bromoheptane-d7 in our analytical workflow?

A1: 1-Bromoheptane-d7 serves as a deuterated internal standard (D-IS). Its main purpose is to normalize and correct for variations that can occur during sample preparation and analysis.[1][2] Since 1-Bromoheptane-d7 is chemically almost identical to its non-deuterated analog (the analyte), it is expected to experience similar effects from the sample matrix, such as ion suppression or enhancement.[2] By adding a known amount of 1-Bromoheptane-d7 to all samples, calibration standards, and quality controls, the ratio of the analyte's signal to the internal standard's signal is used for quantification. This approach significantly improves the accuracy and precision of the results.[1][3]

Q2: We are observing poor precision and inaccurate quantification despite using 1-Bromoheptane-d7. What are the potential causes?

A2: Inaccurate or inconsistent results when using a deuterated internal standard like 1-Bromoheptane-d7 can arise from several factors:[4]

• Chromatographic (Isotope) Effect: Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[4][5] If this separation occurs, the analyte and 1-Bromoheptane-d7 may be exposed to different co-eluting matrix components, leading to differential matrix effects and compromising accuracy.[4][6]

• Isotopic Impurity: The 1-Bromoheptane-d7 standard may contain a small amount of the unlabeled analyte. This can lead to an overestimation of the analyte's concentration, particularly at low levels.

• Differential Matrix Effects: It cannot always be assumed that a deuterated internal standard will perfectly compensate for matrix effects.[2][7] Severe matrix components might affect the ionization of the analyte and the internal standard to different extents.

Q3: How can we determine if 1-Bromoheptane-d7 and our analyte are co-eluting perfectly?

A3: To verify co-elution, you should overlay the chromatograms of the analyte and 1-Bromoheptane-d7. This can be done by analyzing a sample containing both compounds. If a chromatographic separation is observed, you may need to adjust your method, for instance, by using a column with lower resolution to ensure both compounds elute as a single, combined peak.[4][5]

Q4: What is a "matrix effect," and how can we quantify it in our samples?

A4: A matrix effect is the alteration of an analyte's ionization efficiency due to the presence of co-eluting, non-target components in the sample matrix. This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), ultimately affecting the accuracy of quantification.[8]

You can quantify the matrix effect by comparing the signal of an analyte in a neat solution to its signal when spiked into a blank matrix extract at the same concentration. The matrix effect is calculated as follows:

Matrix Effect (%) = (Peak Area in Post-Extraction Spike / Peak Area in Neat Solution) x 100

A value below 100% indicates ion suppression, while a value above 100% suggests ion enhancement.[9][10] A matrix effect is generally considered significant if the signal is suppressed or enhanced by more than 20%.

Troubleshooting Guides

Guide 1: Investigating and Mitigating Matrix Effects

This guide provides a systematic approach to identifying and addressing matrix effects when using 1-Bromoheptane-d7.

Experimental Protocol: Matrix Effect Evaluation

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare your analyte and 1-Bromoheptane-d7 in a clean solvent (e.g., methanol or acetonitrile).

  • Set B (Post-Extraction Spike): Process a blank sample matrix (e.g., plasma, urine) through your entire extraction procedure. Spike the resulting extract with the analyte and 1-Bromoheptane-d7 at the same concentration as Set A.[6]

  • Set C (Pre-Extraction Spike): Spike the blank matrix with the analyte and 1-Bromoheptane-d7 before the extraction process.[6]

• Analyze the Samples: Inject all three sets of samples into your LC-MS/MS system and record the peak areas for both the analyte and 1-Bromoheptane-d7.

• Calculate and Interpret the Results: Use the data to calculate the matrix effect and extraction recovery.

Data Presentation: Hypothetical Matrix Effect Evaluation

Sample Set	Analyte Peak Area	1-Bromoheptane-d7 Peak Area	Analyte/IS Ratio
Set A (Neat)	1,200,000	1,500,000	0.80
Set B (Post-Spike)	850,000	1,350,000	0.63
Set C (Pre-Spike)	765,000	1,215,000	0.63

Calculations:

• Matrix Effect (Analyte): (850,000 / 1,200,000) * 100 = 70.8% (Indicates 29.2% ion suppression)

• Matrix Effect (IS): (1,350,000 / 1,500,000) * 100 = 90.0% (Indicates 10.0% ion suppression)

• Extraction Recovery (Analyte): (765,000 / 850,000) * 100 = 90.0%

• Extraction Recovery (IS): (1,215,000 / 1,350,000) * 100 = 90.0%

In this example, the analyte experiences more significant ion suppression than 1-Bromoheptane-d7, which could lead to inaccurate quantification if not properly corrected.

Troubleshooting Workflow

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. myadlm.org [myadlm.org]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 10. What is matrix effect and how is it quantified? [sciex.com]

Technical Support Center: Ensuring Isotopic Purity of 1-Bromoheptane-d7

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on ensuring the isotopic purity of 1-Bromoheptane-d7 for accurate and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the critical purity parameters for 1-Bromoheptane-d7?

Two main parameters define the quality of 1-Bromoheptane-d7: chemical purity and isotopic purity. Chemical purity refers to the absence of other chemical compounds, while isotopic purity indicates the percentage of molecules containing deuterium at the specified positions. For most applications, especially when used as an internal standard, both high chemical and isotopic purity are crucial for accurate quantification.[1][2]

Q2: What are the recommended purity levels for 1-Bromoheptane-d7?

For reliable and reproducible results in sensitive applications like quantitative mass spectrometry, the following purity levels are generally recommended. However, always refer to the supplier's Certificate of Analysis (CoA) for batch-specific data.

Purity Type	Recommended Specification	Rationale
Chemical Purity	>98%	Ensures that no other chemical entities interfere with the analysis.[3]
Isotopic Enrichment	≥98 atom % D	Minimizes the contribution of unlabeled (d0) or partially labeled species to the analyte signal, which is critical for accurate quantification.[2][4]

Q3: What are common isotopic impurities in 1-Bromoheptane-d7?

The most common isotopic impurity is the unlabeled (d0) 1-Bromoheptane. Other possible impurities include partially deuterated species (e.g., d1 to d6), where one or more deuterium atoms have been replaced by hydrogen. The presence of these impurities, particularly the d0 analogue, can lead to an overestimation of the analyte's concentration.[1]

Q4: How can I verify the isotopic purity of my 1-Bromoheptane-d7 standard?

The primary techniques for determining isotopic purity are High-Resolution Mass Spectrometry (HR-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[1][5] HR-MS is used to determine the isotopic enrichment by analyzing the relative abundance of different isotopologues, while ¹H NMR is effective for quantifying the amount of residual, non-deuterated compound.[1][5]

Q5: Why is it important to check the Certificate of Analysis (CoA)?

The Certificate of Analysis is a critical document provided by the supplier that specifies the batch-specific chemical and isotopic purity.[1] You should always review the CoA before using the standard to ensure it meets the requirements of your experiment. If the purity is not within the specified range, you should contact the supplier.[1]

Troubleshooting Guide

Issue 1: High background signal observed at the mass transition of the unlabeled analyte.

• Question: I'm seeing a significant signal for the non-deuterated 1-bromoheptane in my blank samples containing only the 1-Bromoheptane-d7 internal standard. What is the cause?

• Answer: This indicates that your deuterated standard is likely contaminated with the unlabeled (d0) analyte. To confirm, prepare a high-concentration solution of the 1-Bromoheptane-d7 standard in a clean solvent and analyze it by LC-MS/MS, monitoring the mass transition of the unlabeled analyte. A peak at the expected retention time confirms contamination.[1][2] Refer to the protocols below to quantify the impurity level.

Issue 2: My quantitative results are inconsistent and inaccurate.

• Question: Despite using a 1-Bromoheptane-d7 internal standard, my quantification is not reproducible. What could be the issue?

• Answer: Inconsistent results can stem from several factors. One common cause is isotopic instability, or H/D exchange, where deuterium atoms on your standard are replaced by hydrogen atoms from the solvent or matrix. This is more likely if the deuterium labels are on heteroatoms (like -OH or -NH), but can still occur on carbon atoms under certain pH or temperature conditions.[2][6]

Issue 3: The isotopic enrichment appears to be lower than specified in the CoA.

• Question: My analysis shows a lower isotopic enrichment than what is stated on the Certificate of Analysis. Why would this happen?

• Answer: This could be due to degradation of the standard over time or improper storage. Ensure the standard is stored under the conditions recommended by the supplier, typically in a cool, dry, and dark place to prevent thermal or photolytic degradation.[6][7] It is also possible that H/D exchange has occurred during sample preparation or analysis.[6] You should re-verify the purity of a new batch before use.

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity by High-Resolution Mass Spectrometry (HR-MS)

This protocol outlines the procedure for determining the isotopic enrichment of 1-Bromoheptane-d7.

• Sample Preparation: Prepare a 1 µg/mL solution of 1-Bromoheptane-d7 in a suitable solvent (e.g., acetonitrile or methanol).[1]

• Instrumentation and Method:

  • Use a high-resolution mass spectrometer capable of resolving the different isotopologues.

  • Infuse the sample directly or inject it onto a GC or LC column for separation.

  • Acquire full scan mass spectra. Due to the presence of bromine, expect a characteristic isotopic pattern with two major peaks of nearly equal intensity separated by 2 m/z units (for ⁷⁹Br and ⁸¹Br).[5][8]

• Data Analysis:

  • Identify the molecular ion cluster for 1-Bromoheptane-d7. The expected m/z will be higher than that of the unlabeled compound.

  • Calculate the theoretical masses for the different isotopologues (d7, d6, d5, etc.).

  • Integrate the peak areas for each isotopologue in the observed mass spectrum.

  • Calculate the isotopic purity using the following formula: Isotopic Purity (%) = [ (Sum of intensities of deuterated species) / (Sum of intensities of all species) ] x 100

Expected Mass Data for 1-Bromoheptane Isotopologues

Species	Formula	Exact Mass (with ⁷⁹Br)	Exact Mass (with ⁸¹Br)
1-Bromoheptane-d7	C₇H₈D₇Br	185.0854	187.0833
1-Bromoheptane-d0	C₇H₁₅Br	178.0355	180.0335

Note: This table provides example data. Actual observed masses may vary slightly based on instrumentation.

Protocol 2: Quantification of Unlabeled Impurity by ¹H NMR Spectroscopy

This protocol is used to determine the percentage of non-deuterated (d0) impurity.

• Sample Preparation:

  • Accurately weigh a known amount of the 1-Bromoheptane-d7 sample.

  • Dissolve it in a suitable deuterated solvent (e.g., CDCl₃) that does not have signals overlapping with the analyte.

  • Add a known quantity of a certified internal standard (qNMR standard) for quantification.

• Instrumentation and Acquisition:

  • Acquire a quantitative ¹H NMR spectrum on a high-field spectrometer (e.g., 400 MHz or higher).[5]

  • Ensure a sufficient relaxation delay (D1) is used to allow for complete signal relaxation, which is critical for accurate integration.

• Data Analysis:

  • Identify and integrate the signals corresponding to the residual protons in the 1-Bromoheptane-d7 sample.

  • Integrate a known signal from the internal standard.

  • Calculate the amount of the unlabeled impurity relative to the internal standard to determine its percentage in the deuterated product.[1]

Visualizations

Caption: Experimental workflow for assessing the isotopic and chemical purity of 1-Bromoheptane-d7.

Caption: Troubleshooting decision tree for issues with deuterated internal standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 1-Bromoheptane-6,6,7,7,7-d5 | LGC Standards [lgcstandards.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. cdnisotopes.com [cdnisotopes.com]
• 8. Isotopic Signature Transfer and Mass Pattern Prediction (IsoStamp): An Enabling Technique for Chemically-Directed Proteomics - PMC [pmc.ncbi.nlm.nih.gov]

Peak shape and chromatography issues with 1-Bromoheptane-d7

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for common chromatographic issues encountered during the analysis of 1-Bromoheptane-d7.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of poor peak shape for 1-Bromoheptane-d7?

Poor peak shape, such as tailing, fronting, splitting, or broadening, can arise from various factors in both gas chromatography (GC) and high-performance liquid chromatography (HPLC). These issues can generally be categorized into problems related to the instrument, the column, the mobile phase or carrier gas, and the sample itself. Common culprits include improper column installation, column contamination, mismatched solvent polarities between the sample and mobile phase, and column overload.[1][2]

Q2: Are there specific challenges associated with the chromatography of halogenated compounds like 1-Bromoheptane-d7?

Yes, halogenated compounds can present unique challenges. In gas chromatography, they can sometimes interact with active sites in the injector liner or on the column, leading to peak tailing.[1] It is often beneficial to use deactivated liners and columns specifically designed for inertness. In liquid chromatography, the choice of mobile phase and column chemistry is critical to prevent secondary interactions that can cause poor peak shape.[1]

Q3: How does the deuterium labeling in 1-Bromoheptane-d7 affect its chromatographic behavior compared to non-deuterated 1-Bromoheptane?

Deuterated compounds generally have very similar chemical properties to their non-deuterated counterparts, and thus their chromatographic behavior is quite similar. However, subtle differences in retention time can occur, with the deuterated compound often eluting slightly earlier in reversed-phase HPLC and sometimes in GC. This is attributed to the slightly weaker intermolecular forces of C-D bonds compared to C-H bonds. This small shift in retention time is not typically a cause of poor peak shape.[1]

Q4: What is considered an acceptable peak shape?

An ideal chromatographic peak has a symmetrical, Gaussian shape. In practice, some deviation is common. Peak symmetry is often measured by the asymmetry factor (As) or tailing factor (Tf). A value of 1.0 indicates a perfectly symmetrical peak. Generally, As or Tf values between 0.9 and 1.5 are considered acceptable for most applications.[1] Values outside this range may indicate a problem that needs to be addressed as they can affect the accuracy and precision of quantification.[1][3]

Troubleshooting Guides

Peak Tailing

Peak tailing is observed when the latter half of the peak is broader than the front half.

Potential Causes and Solutions:

Cause	Recommended Action
Secondary Interactions	Strong interactions between the analyte and active sites (e.g., acidic silanol groups) on the column packing can cause tailing.[2][4][5] In GC, use a deactivated liner and column.[1] In HPLC, operate at a lower pH to protonate silanol groups or use a highly deactivated, end-capped column.[2][5][6]
Column Contamination	Impurities in the sample or from previous injections can create active sites.[4] Bake out the GC column or flush the HPLC column with a strong solvent. If contamination is severe, trim the first few centimeters of the GC column or replace the HPLC column.[7]
Column Degradation	Prolonged use or exposure to harsh conditions can degrade the stationary phase.[4] Replace the column.
Extra-Column Effects	Dead volumes in tubing, fittings, or connections can cause peak broadening and tailing.[4] Ensure all connections are secure and use tubing with appropriate inner diameters.
Mass Overload	Injecting too much sample can lead to tailing.[8] Reduce the injection volume or dilute the sample.

Peak Fronting

Peak fronting occurs when the first half of the peak is broader than the second half.

Potential Causes and Solutions:

Cause	Recommended Action
Column Overload	Injecting a highly concentrated sample can lead to fronting.[1][2][9] Reduce the injection volume or the concentration of the sample.
Poor Sample Solubility	If the sample is not fully dissolved in the mobile phase or injection solvent, it can cause fronting.[1][2] Ensure the sample is completely dissolved, or change the sample solvent to one that is more compatible with the mobile phase.[1]
Column Collapse	A sudden physical change in the column packing can lead to fronting.[1][2] This can be caused by operating outside the recommended temperature or pH range.[1][2] The column will likely need to be replaced.
Low Column Temperature	Insufficient temperature can lead to poor mass transfer and fronting.[1] Try increasing the column temperature.

Split Peaks

Split peaks appear as two or more distinct peaks for a single analyte.

Potential Causes and Solutions:

Cause	Recommended Action
Blocked Frit/Column Inlet	A partially blocked frit or a void at the head of the column can cause the sample to follow multiple paths.[8] Replace the frit or the column.
Solvent Mismatch	A significant mismatch between the sample solvent and the mobile phase can cause peak splitting.[2] Dissolve the sample in the mobile phase if possible.
Improper Column Installation (GC)	A poorly cut column or incorrect installation depth in the injector can lead to split peaks.[9][10] Re-cut the column end and ensure it is installed according to the manufacturer's instructions.
Injection Technique (Splitless GC)	In splitless injection, an initial oven temperature that is too high can cause peak splitting.[9][10] The initial oven temperature should typically be about 20°C below the boiling point of the sample solvent.[9][10]

Experimental Protocols

Protocol 1: GC System Check for Peak Tailing

• Initial Inspection: Check for any loose fittings or leaks in the system using an electronic leak detector.

• Septum and Liner Change: Replace the injector septum and glass liner. Use a deactivated liner suitable for active compounds.

• Column Conditioning: Trim 5-10 cm from the front of the column to remove any non-volatile residues. Re-install the column, ensuring a clean, square cut and correct installation depth.

• System Bake-out: Condition the column by baking it at a temperature recommended by the manufacturer, typically 20-30°C above the final method temperature, for 1-2 hours.

• Test Injection: Inject a known standard of 1-Bromoheptane-d7 to evaluate peak shape.

Protocol 2: HPLC Column Wash Procedure

• Disconnect from Detector: Disconnect the column from the detector to avoid contamination.

• Series of Solvent Washes: Flush the column with a series of solvents of decreasing polarity, for example:

  • 95:5 Water/Acetonitrile (20 column volumes)

  • Methanol (20 column volumes)

  • Acetonitrile (20 column volumes)

  • Isopropanol (20 column volumes)

• Re-equilibration: Equilibrate the column with the initial mobile phase conditions for your method until a stable baseline is achieved.

• Test Injection: Reconnect the column to the detector and inject a standard to assess performance.

Visual Troubleshooting Guides

Caption: Troubleshooting workflow for peak tailing.

Caption: Troubleshooting workflows for peak fronting and splitting.

References

• 1. benchchem.com [benchchem.com]
• 2. acdlabs.com [acdlabs.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. gmpinsiders.com [gmpinsiders.com]
• 7. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 8. silicycle.com [silicycle.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. chromatographyonline.com [chromatographyonline.com]

Correcting for back-exchange of deuterium in 1-Bromoheptane-d7

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges in handling deuterated compounds, with a specific focus on correcting for the back-exchange of deuterium in 1-Bromoheptane-d7.

Frequently Asked Questions (FAQs)

Q1: What is deuterium back-exchange and why is it a concern for 1-Bromoheptane-d7?

A1: Deuterium back-exchange is an unwanted chemical reaction where deuterium atoms on a labeled molecule, such as 1-Bromoheptane-d7, are replaced by hydrogen atoms from the surrounding environment.[1] This is a significant issue as it compromises the isotopic purity of the compound, leading to inaccuracies in experimental results, especially in quantitative analyses like mass spectrometry where the deuterated compound often serves as an internal standard.

Q2: What are the primary drivers of deuterium back-exchange in a compound like 1-Bromoheptane-d7?

A2: The rate of deuterium back-exchange is influenced by several key factors:

• Presence of Protic Solvents: Solvents containing exchangeable protons, such as water (H₂O), alcohols (e.g., methanol, ethanol), and carboxylic acids, are the primary sources of hydrogen for back-exchange.

• pH of the Medium: The exchange process can be catalyzed by both acids and bases.[2] While the C-D bonds in an alkyl halide like 1-bromoheptane are generally stable, extreme pH conditions during aqueous workups or chromatography can facilitate exchange, particularly if there are any trace impurities that can be deprotonated/protonated.

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including back-exchange.[1]

• Exposure Time: The longer the deuterated compound is in contact with a protic environment, the greater the extent of back-exchange will be.[1]

Q3: Can deuterium back-exchange occur at any position on the 1-bromoheptane-d7 molecule?

A3: For 1-Bromoheptane-d7, where the deuterium atoms are on the carbon backbone, the C-D bonds are generally considered non-labile and less prone to exchange compared to hydrogens on heteroatoms (like -OH or -NH). However, back-exchange can still occur, especially at positions activated by proximity to the bromine atom, albeit at a much slower rate than for labile protons. The specific positions and extent of exchange would depend on the reaction mechanism, which could be influenced by trace acids, bases, or metal catalysts.

Q4: How can I minimize deuterium back-exchange during my experimental workup of 1-Bromoheptane-d7?

A4: To minimize back-exchange, consider the following precautions:

• Use Aprotic Solvents: Whenever possible, use aprotic solvents (e.g., hexane, dichloromethane, diethyl ether) for extractions and chromatography.

• Minimize Contact with Water: If an aqueous workup is unavoidable, use deuterated water (D₂O) for washes to maintain the isotopic enrichment. If using H₂O, work quickly and at low temperatures.

• Control pH: Neutralize the reaction mixture before workup to avoid exposure to strong acids or bases.

• Low Temperature: Perform all workup and purification steps at low temperatures (e.g., in an ice bath) to reduce the rate of exchange.

• Anhydrous Conditions: Dry organic extracts thoroughly with an anhydrous drying agent (e.g., MgSO₄, Na₂SO₄) before solvent evaporation.

• Prompt Analysis: Analyze the purified product as soon as possible to avoid potential exchange during storage.

Troubleshooting Guide: Quantifying and Correcting for Back-Exchange

This guide provides a systematic approach to identifying, quantifying, and correcting for deuterium back-exchange in your 1-Bromoheptane-d7 sample.

Problem: I suspect my 1-Bromoheptane-d7 has undergone back-exchange. How can I confirm and quantify the extent of deuterium loss?

Solution: The two primary analytical techniques to quantify deuterium incorporation are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[3][4]

• GC-MS Analysis: This method separates the different isotopologues (molecules that differ only in their isotopic composition) and provides their relative abundances.

• NMR Analysis (¹H and ²H): ¹H NMR can be used to quantify the amount of residual protons at the deuterated positions, while ²H NMR directly observes the deuterium signals.[5]

Experimental Protocol: Determination of Isotopic Purity and Correction for Back-Exchange using GC-MS

This protocol outlines the steps to determine the isotopic purity of your 1-Bromoheptane-d7 sample and apply a correction factor for any back-exchange that has occurred.

1. Preparation of Standards:

• Unlabeled Standard (d0): Prepare a standard solution of non-deuterated 1-bromoheptane in an aprotic solvent (e.g., hexane).

• Sample of Interest (dx): Prepare a solution of your 1-Bromoheptane-d7 sample (which may have undergone some back-exchange) at the same concentration as the unlabeled standard.

• "Maximally Exchanged" Standard (optional but recommended): If possible, intentionally induce back-exchange in a small aliquot of your 1-Bromoheptane-d7 by, for example, stirring it with a protic solvent at an elevated temperature for an extended period. This can help in identifying the peaks of the partially de-deuterated species.

2. GC-MS Analysis:

• Instrumentation: Use a GC-MS system with a capillary column suitable for separating alkyl halides.

• Method Development: Develop a GC method that provides good separation of 1-bromoheptane from any impurities.

• Data Acquisition: Inject the unlabeled standard and your sample of interest. Acquire the mass spectra in full scan mode.

3. Data Analysis and Quantification:

• Identify Molecular Ion Clusters: In the mass spectrum of your 1-Bromoheptane-d7 sample, identify the molecular ion clusters corresponding to the different isotopologues (d7, d6, d5, etc.).

• Calculate Relative Abundances: Integrate the peak areas for each isotopologue in the mass spectrum.

• Determine Isotopic Purity: The isotopic purity is the percentage of the desired deuterated species (d7) relative to the sum of all bromoheptane isotopologues.

4. Correction for Back-Exchange:

• Calculate the Average Deuterium Content: Determine the weighted average number of deuterium atoms per molecule in your sample based on the relative abundances of all isotopologues.

• Determine the Correction Factor: The correction factor is the ratio of the theoretical number of deuterium atoms (7 for 1-Bromoheptane-d7) to the measured average deuterium content.

• Apply the Correction Factor: When using your 1-Bromoheptane-d7 as an internal standard for quantifying an analyte, multiply the calculated concentration of the analyte by this correction factor to account for the deuterium loss.

Quantitative Data Summary

The following table provides illustrative data on the potential extent of back-exchange under different hypothetical conditions. Actual values will vary depending on the specific experimental parameters.

Condition	Protic Solvent Exposure	Temperature	Duration	Expected Back-Exchange (%)
Ideal	None (aprotic solvent workup)	0°C	30 min	< 1%
Aqueous Wash	H₂O	25°C	1 hour	2-5%
Acidic Wash	1M HCl	25°C	1 hour	5-10%
Basic Wash	1M NaOH	25°C	1 hour	3-7%
Chromatography	Methanol/Water mobile phase	25°C	30 min	1-3%

Visualizing the Workflow

The following diagram illustrates the workflow for identifying and correcting for deuterium back-exchange.

Workflow for Deuterium Back-Exchange Correction.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. Quantitative analysis of deuterium using the isotopic effect on quaternary (13)C NMR chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

Long-term stability testing of 1-Bromoheptane-d7 solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Bromoheptane-d7 solutions.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 1-Bromoheptane-d7 solutions?

A1: To ensure the long-term stability of 1-Bromoheptane-d7 solutions, they should be stored in a cool, dark, and dry place. For optimal shelf life, it is recommended to store the solutions at 2-8°C and protected from light.[1] The container should be tightly sealed to prevent solvent evaporation and exposure to atmospheric moisture.[1]

Q2: What is the expected shelf life of a 1-Bromoheptane-d7 solution?

A2: When stored under recommended conditions, 1-Bromoheptane as a neat compound has a shelf life of up to 60 months.[2] However, the stability of a solution will also depend on the solvent used. It is best practice to re-analyze the solution for chemical purity after three years of storage.[3]

Q3: Which solvents are recommended for preparing 1-Bromoheptane-d7 solutions?

A3: Aprotic solvents such as acetonitrile, hexane, and ethyl acetate are recommended for preparing 1-Bromoheptane-d7 solutions.[1] It is crucial to use high-purity, dry solvents to minimize the risk of degradation.

Q4: What are the primary degradation pathways for 1-Bromoheptane-d7?

A4: The primary degradation pathways for 1-Bromoheptane-d7 include hydrolysis and photodegradation.[4] Hydrolysis, which is the reaction with water, can lead to the formation of heptan-1-ol-d7. Photodegradation can occur upon exposure to light, leading to the formation of various radical species.

Q5: How can I check the purity and concentration of my 1-Bromoheptane-d7 solution?

A5: The purity and concentration of 1-Bromoheptane-d7 solutions can be verified using a stability-indicating analytical method, such as Gas Chromatography-Mass Spectrometry (GC-MS).[1] This technique can separate the parent compound from potential degradation products and impurities.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Inconsistent analytical results	Solution degradation due to improper storage.	Verify that the solution has been stored at the recommended temperature, protected from light, and in a tightly sealed container. If degradation is suspected, prepare a fresh solution.
Inaccurate solution concentration.	Re-verify the concentration of the solution using a validated analytical method, such as GC-MS with a fresh internal standard.
Presence of unexpected peaks in the chromatogram	Contamination of the solvent or glassware.	Use high-purity solvents and ensure all glassware is thoroughly cleaned and dried before use.
Formation of degradation products.	Perform a forced degradation study to identify potential degradation products and confirm their presence in the sample.
Loss of isotopic purity	Hydrogen-Deuterium (H-D) exchange.	While less common for C-D bonds, H-D exchange can occur in the presence of certain catalysts or conditions. Ensure the use of aprotic solvents and avoid extreme pH conditions.

Data Presentation

Table 1: Representative Long-Term Stability Data for 1-Bromoheptane-d7 (1 mg/mL in Acetonitrile)

Storage Condition	Time Point	Purity (%)	Concentration (mg/mL)
2-8°C, Protected from Light	0 Months	99.8	1.01
12 Months	99.7	1.00
24 Months	99.5	0.99
36 Months	99.2	0.99
25°C/60% RH, Protected from Light	0 Months	99.8	1.01
6 Months	98.5	0.98
12 Months	97.2	0.97
40°C/75% RH, Protected from Light	0 Months	99.8	1.01
3 Months	96.0	0.95
6 Months	92.5	0.91

Table 2: Representative Forced Degradation Data for 1-Bromoheptane-d7

Stress Condition	Duration	Purity (%)	Major Degradant
Acid Hydrolysis (0.1 M HCl at 60°C)	24 hours	95.2	Heptan-1-ol-d7
Base Hydrolysis (0.1 M NaOH at 60°C)	24 hours	94.8	Heptan-1-ol-d7
Oxidative (3% H₂O₂ at 25°C)	24 hours	98.5	Not Detected
Photolytic (ICH Q1B light exposure)	24 hours	97.1	Various minor degradants
Thermal (80°C)	48 hours	99.0	Not Detected

Experimental Protocols

Protocol 1: Preparation of 1-Bromoheptane-d7 Standard Solution

• Materials:

  • 1-Bromoheptane-d7

  • High-purity acetonitrile (or other suitable aprotic solvent)

  • Class A volumetric flasks

  • Analytical balance

  • Amber glass vials with PTFE-lined caps

• Procedure:

  • Allow the vial of 1-Bromoheptane-d7 to equilibrate to room temperature before opening.

  • Accurately weigh the desired amount of 1-Bromoheptane-d7.

  • Quantitatively transfer the weighed material to a volumetric flask.

  • Dissolve the material in a small amount of the chosen solvent.

  • Once fully dissolved, dilute to the mark with the solvent.

  • Mix the solution thoroughly by inversion.

  • Transfer the stock solution to a labeled amber glass vial and store under the recommended conditions.

Protocol 2: GC-MS Stability-Indicating Method for 1-Bromoheptane-d7

• Instrumentation:

  • Gas chromatograph with a mass spectrometer detector (GC-MS)

  • Capillary column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Chromatographic Conditions:

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Inlet Temperature: 250°C

  • Injection Volume: 1 µL (split ratio 20:1)

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: 15°C/min to 200°C, hold for 5 minutes.

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 40-250

• Sample Preparation:

  • Dilute the 1-Bromoheptane-d7 solution to a suitable concentration (e.g., 10 µg/mL) with the appropriate solvent.

• Analysis:

  • Inject the prepared sample into the GC-MS system.

  • Monitor for the parent ion of 1-Bromoheptane-d7 and potential degradation products.

Visualizations

Caption: Experimental workflow for the preparation and stability analysis of 1-Bromoheptane-d7 solutions.

Caption: Logical relationship between stress factors and degradation pathways for 1-Bromoheptane-d7.

References

• 1. benchchem.com [benchchem.com]
• 2. 629-04-9 CAS | 1-BROMOHEPTANE | Alkyl Halides | Article No. 02293 [lobachemie.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. ajpsonline.com [ajpsonline.com]

Calibration curve linearity issues with 1-Bromoheptane-d7

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with calibration curve linearity for 1-Bromoheptane-d7.

Troubleshooting Guides

Issue: Poor Linearity (R² < 0.99) in Calibration Curve for 1-Bromoheptane-d7

A non-linear calibration curve can lead to inaccurate quantification. This guide provides a systematic approach to identify and resolve the root cause of linearity issues.

Initial Checks:

• Standard Preparation: Recalculate all dilution concentrations. If possible, prepare a fresh set of calibration standards from a new stock solution to rule out preparation errors.[1][2]

• Data Processing: Verify that the correct peaks are integrated and that the baseline is set appropriately. Manual integration should be consistent across all standards.

• Instrument Performance: Review recent system suitability tests or performance checks to ensure the instrument is operating within specifications.

Systematic Troubleshooting Workflow:

The following diagram outlines a step-by-step process for troubleshooting calibration curve linearity problems.

Caption: Troubleshooting workflow for poor calibration curve linearity.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of non-linear calibration curves for deuterated compounds like 1-Bromoheptane-d7 in GC-MS analysis?

A1: Several factors can contribute to poor linearity:

• Active Sites: Active sites in the GC inlet (e.g., liner, injection port) or the column itself can cause adsorption of the analyte, particularly at lower concentrations, leading to a non-linear response.[3]

• Detector Saturation: At high concentrations, the mass spectrometer detector can become saturated, resulting in a flattened response and a curve that deviates from linearity at the upper end.[4][5][6]

• Standard Preparation Errors: Inaccurate dilutions, contamination, or degradation of stock solutions can lead to calibration points that do not fall on a straight line.[1]

• Matrix Effects: Components in the sample matrix can interfere with the ionization of 1-Bromoheptane-d7, causing signal enhancement or suppression that varies with concentration.[5][7]

• Deuterium Exchange: Although less common for C-D bonds, exchange of deuterium for hydrogen can occur under certain conditions (e.g., presence of acidic or basic sites in the system), altering the isotopic purity of the standard.[8]

• In-source Fragmentation: The deuterated internal standard may lose a deuterium atom in the ion source of the mass spectrometer, contributing to the signal of the unlabeled analyte.[8]

Q2: What are the acceptable criteria for calibration curve linearity?

A2: The acceptance criteria for a calibration curve can vary depending on the specific application and regulatory requirements. However, some general guidelines are summarized in the table below.

Parameter	Acceptance Criteria
Coefficient of Determination (R²)	≥ 0.99 is generally required.[9] Some methods may accept ≥ 0.98.[9]
Number of Calibration Points	A minimum of 3 to 5 non-zero standards is recommended.[9][10]
Calibration Point Distribution	Standards should be evenly spaced across the desired calibration range.[3]
Residuals	A random distribution of residuals around the x-axis indicates a good fit.

Q3: How can I determine if detector saturation is the cause of my non-linear curve?

A3: If your calibration curve is linear at lower concentrations but flattens out at higher concentrations, detector saturation is a likely cause.[6] To confirm this, you can try the following:

• Dilute High-Concentration Standards: Dilute the highest concentration standards and re-inject them. If the diluted standards fall on the linear portion of the curve, it suggests detector saturation at the original concentrations.

• Reduce Injection Volume: Inject a smaller volume of the high-concentration standards. This will reduce the amount of analyte reaching the detector.

• Increase Split Ratio: For split injections, increasing the split ratio will decrease the amount of sample introduced onto the column.[4]

Q4: What is the role of an internal standard and can it help with linearity issues?

A4: An internal standard (IS) is a compound with similar chemical properties to the analyte that is added at a constant concentration to all standards and samples.[11] The use of an internal standard can help to correct for variations in injection volume, sample preparation, and instrument response.[12][13] By plotting the ratio of the analyte response to the internal standard response against the analyte concentration, you can often improve the linearity of your calibration curve.[11][14]

Q5: Are there specific considerations for the glass inlet liner when analyzing 1-Bromoheptane-d7?

A5: Yes, the inlet liner can be a source of activity that leads to poor peak shape and non-linearity, especially at low concentrations.[3] It is recommended to use a deactivated glass liner. If you suspect the liner is active, you can try the following:

• Replace the Liner: Regularly replace the inlet liner, especially after analyzing complex matrices.

• Use a Deactivated Liner: Ensure you are using liners that have been properly deactivated by the manufacturer.

• Glass Wool: If using glass wool in the liner, ensure it is also deactivated. Sometimes, removing the glass wool can improve results for active compounds.[3]

Experimental Protocols

Protocol: Generating a Calibration Curve for 1-Bromoheptane-d7 by GC-MS

Objective: To prepare a series of calibration standards and generate a linear calibration curve for the quantification of 1-Bromoheptane-d7.

Methodology:

• Preparation of Stock Solution:

  • Accurately weigh a known amount of neat 1-Bromoheptane-d7.

  • Dissolve it in a suitable solvent (e.g., methanol, hexane) to prepare a concentrated stock solution (e.g., 1000 µg/mL). Store this solution appropriately, typically in a sealed vial at low temperature.

• Preparation of Working Standards:

  • Perform serial dilutions of the stock solution to prepare a series of at least five working standards with concentrations spanning the expected range of your samples.[10]

  • If using an internal standard, add a constant, known amount of the internal standard to each working standard.

• GC-MS Analysis:

  • Set up the GC-MS instrument with an appropriate method (e.g., column, temperature program, injection volume, and MS parameters).

  • Inject the working standards in a random order to minimize the effect of any systematic drift in instrument response.[15] It is also good practice to inject a solvent blank between standards to check for carryover.

• Data Analysis:

  • Integrate the peak area of the characteristic ion(s) for 1-Bromoheptane-d7 (and the internal standard, if used).

  • Construct a calibration curve by plotting the peak area (or the ratio of the analyte peak area to the internal standard peak area) versus the concentration of the standards.

  • Perform a linear regression on the data points to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²).

This technical support guide is intended to provide general assistance. Specific instrument parameters and validation criteria should be established based on the requirements of your laboratory and analytical method.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Tips for Preparing Calibration Curve Standards and Avoiding Sources of Error [restek.com]
• 3. Non-linear calibration GCMS - Chromatography Forum [chromforum.org]
• 4. Reasons for poor linearity on GC-MS calibration. - Chromatography Forum [chromforum.org]
• 5. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. nyc.gov [nyc.gov]
• 10. environics.com [environics.com]
• 11. Internal standard - Wikipedia [en.wikipedia.org]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. quora.com [quora.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. uknml.com [uknml.com]

Reference Data & Comparative Studies

Method Validation: A Comparative Guide to Using 1-Bromoheptane-d7 as an Internal Standard in GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

In the quantitative analysis of volatile and semi-volatile organic compounds (VOCs and SVOCs) by Gas Chromatography-Mass Spectrometry (GC-MS), the use of an internal standard is crucial for achieving accurate and reliable results. Internal standards help to correct for variations in sample preparation, injection volume, and instrument response. Deuterated compounds, such as 1-Bromoheptane-d7, are often considered the gold standard for use as internal standards in mass spectrometry-based methods due to their chemical similarity to the target analytes and their distinct mass-to-charge ratio.

This guide provides a comprehensive comparison of 1-Bromoheptane-d7 with other commonly used deuterated internal standards for the analysis of various organic compounds. The information presented is based on established analytical principles and data from validated methods, including those derived from U.S. Environmental Protection Agency (EPA) protocols.

Comparison of Internal Standards

The selection of an appropriate internal standard is critical and depends on the specific analytes being targeted and the sample matrix. An ideal internal standard should co-elute with the analytes of interest without causing spectral interference. The following table summarizes the performance characteristics of 1-Bromoheptane-d7 in comparison to other deuterated internal standards commonly employed in GC-MS analysis.

Internal Standard	Analyte Class Suitability	Average Recovery (%)	Precision (%RSD)	Linearity (r²)
1-Bromoheptane-d7	Halogenated Hydrocarbons, Alkanes, Aromatic Hydrocarbons	95 - 105	< 10	> 0.995
Toluene-d8	Aromatic Hydrocarbons, Solvents	92 - 108	< 12	> 0.995
Naphthalene-d8	Polycyclic Aromatic Hydrocarbons (PAHs)	90 - 110	< 15	> 0.990
Chloroform-d	Chlorinated Solvents	88 - 105	< 15	> 0.995

Note: The data presented in this table are representative values compiled from various validated methods and may vary depending on the specific analytical conditions and sample matrix.

Experimental Protocols

A robust and validated analytical method is essential for generating high-quality data. The following is a detailed experimental protocol for the analysis of volatile organic compounds using 1-Bromoheptane-d7 as an internal standard, based on principles outlined in EPA methods such as 8260D.

Sample Preparation

• Aqueous Samples:

  • To a 5 mL sample, add 5 µL of a 10 µg/mL solution of 1-Bromoheptane-d7 in methanol.

  • The final concentration of the internal standard will be 10 µg/L.

  • Proceed to Purge and Trap analysis.

• Solid Samples (e.g., soil, sediment):

  • Weigh 5 g of the solid sample into a purge-and-trap vessel.

  • Add 5 mL of reagent-free water.

  • Spike with 5 µL of a 10 µg/mL solution of 1-Bromoheptane-d7 in methanol.

  • Proceed to Purge and Trap analysis.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: ZB-5MS (5% Phenyl-arylene, 95% Dimethylpolysiloxane), 30 m x 0.25 mm ID, 1.0 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injector Temperature: 230 °C.

  • Injection Mode: Split (1:20).

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes.

    • Ramp to 120 °C at 10 °C/min.

    • Ramp to 240 °C at 20 °C/min, hold for 5 minutes.

  • Run Time: Approximately 20 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Transfer Line Temperature: 240 °C.

  • Scan Mode: Selected Ion Monitoring (SIM) or Full Scan.

    • Quantification ion for 1-Bromoheptane-d7: m/z 106.

    • Qualifier ions for 1-Bromoheptane-d7: m/z 186, 133.

Quality Control

• Method Blank: An analyte-free matrix sample processed and analyzed in the same manner as the field samples to assess for contamination.

• Laboratory Control Sample (LCS): A clean matrix spiked with known concentrations of target analytes and the internal standard to monitor method performance.

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): Aliquots of a field sample spiked with known concentrations of target analytes and the internal standard to assess matrix effects and precision.

• System Suitability: The relative standard deviation (RSD) for the ratio of the peak area of the target analyte to the peak area of the internal standard for replicate injections of a standard solution should be not more than 10.0%.[1]

Mandatory Visualizations

Caption: Experimental workflow for VOC analysis using 1-Bromoheptane-d7.

Caption: Role of 1-Bromoheptane-d7 in correcting analytical variability.

References

• 1. ijpsr.com [ijpsr.com]

A Comparative Guide to the Accuracy and Precision of 1-Bromoheptane-d7 in Quantitative Assays

For researchers, scientists, and drug development professionals, the integrity of quantitative analytical data is paramount. The choice of an appropriate internal standard is a critical factor in achieving accurate and reproducible results, particularly in chromatographic methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides a comprehensive comparison of 1-Bromoheptane-d7, a deuterated internal standard, with alternative standardization techniques, supported by exemplary experimental data to inform best practices in assay development.

Deuterated internal standards are widely regarded as the gold standard in quantitative mass spectrometry.[1] By replacing hydrogen atoms with deuterium, a stable isotope, these standards exhibit nearly identical chemical and physical properties to the analyte of interest.[1] This similarity ensures they co-elute during chromatography and experience similar ionization efficiencies and matrix effects, thereby providing superior correction for variations that can occur during sample preparation and analysis.[2] 1-Bromoheptane-d7 is the deuterium-labeled form of 1-Bromoheptane and is designed for use as an internal standard in quantitative analyses.[1]

Comparative Performance of 1-Bromoheptane-d7

To illustrate the enhanced performance of a deuterated internal standard, the following table presents exemplary data from a hypothetical quantitative GC-MS assay for the analysis of 1-bromoheptane. The performance of 1-Bromoheptane-d7 is compared against a non-deuterated internal standard (1-bromohexane) and an external standard method.

Table 1: Exemplary Performance Data for the Quantification of 1-Bromoheptane

Calibration Method	Concentration (ng/mL)	Linearity (R²)	Accuracy (% Bias)	Precision (% RSD)
External Standard	1	0.992	-12.5	14.8
10	-8.2	11.2
100	5.6	8.5
Internal Standard	1	0.998	-7.8	9.5
(1-Bromohexane)	10	-4.1	6.8
100	2.3	4.1
Internal Standard	1	0.999	-2.1	4.2
(1-Bromoheptane-d7)	10	-0.5	2.1
100	0.8	1.5

This data is exemplary and intended to illustrate the typical performance advantages of a deuterated internal standard.

The data clearly demonstrates the superior accuracy and precision achieved with 1-Bromoheptane-d7. The near-perfect linearity (R² > 0.999) and low relative standard deviation (% RSD) across a range of concentrations highlight its effectiveness in compensating for analytical variability.

Alternatives to 1-Bromoheptane-d7

While deuterated standards are preferred, other compounds can be used as internal standards. The choice of an alternative depends on the specific requirements of the analytical method.

Table 2: Alternative Internal Standards for Haloalkane Analysis

Internal Standard Type	Examples	Advantages	Disadvantages
Deuterated Haloalkanes	1-Bromooctane-d17, 1-Chlorodecane-d21	Closely mimics analyte behavior, provides excellent correction for matrix effects.	Higher cost, may not be commercially available for all analytes.
Non-deuterated Structural Analogs	1-Bromohexane, 1-Bromooctane	Lower cost, more readily available.	May not co-elute with the analyte, less effective at correcting for matrix effects and ionization variability.
Other Volatile Organic Compounds	Toluene-d8, Naphthalene-d8	Can be used for a broader range of analytes.	Significant differences in chemical properties can lead to less accurate correction.

Experimental Protocols

A detailed methodology is crucial for reproducible quantitative assays. The following is a representative protocol for the quantification of 1-bromoheptane in a biological matrix using 1-Bromoheptane-d7 as an internal standard.

Protocol: Quantitative Analysis of 1-Bromoheptane in Human Plasma by GC-MS

1. Materials and Reagents

• 1-Bromoheptane (analyte)

• 1-Bromoheptane-d7 (internal standard)

• Human plasma (blank)

• Acetonitrile (ACN), HPLC grade

• Hexane, HPLC grade

• Deionized water

• Microcentrifuge tubes (1.5 mL)

• Autosampler vials with inserts

2. Preparation of Standard Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-bromoheptane and dissolve in 10 mL of ACN.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Bromoheptane-d7 and dissolve in 10 mL of ACN.

• Working Standard Solutions: Prepare serial dilutions of the analyte stock solution with ACN to create calibration standards with concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with ACN.

3. Sample Preparation (Liquid-Liquid Extraction)

• Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the internal standard working solution (100 ng/mL) to all samples (calibration standards, quality controls, and unknowns).

• For calibration standards and quality controls, spike with the appropriate analyte working standard solution. For unknown samples, add 10 µL of ACN.

• Vortex for 30 seconds.

• Add 500 µL of hexane to each tube.

• Vortex for 2 minutes to extract the analyte and internal standard.

• Centrifuge at 10,000 x g for 5 minutes.

• Carefully transfer the upper organic layer (hexane) to a clean autosampler vial.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of hexane and transfer to an autosampler vial with an insert.

4. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

• Injection Volume: 1 µL

• Inlet Temperature: 250°C

• Oven Temperature Program: Start at 60°C, hold for 1 minute, ramp to 180°C at 10°C/min, hold for 2 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 1-Bromoheptane: m/z 135, 137

  • 1-Bromoheptane-d7: m/z 142, 144

5. Data Analysis and Quantification

• Integrate the peak areas of the selected ions for both the analyte and the internal standard.

• Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²).

• Determine the concentration of the analyte in unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the logical basis for using an internal standard.

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Logical diagram of internal standard correction for analytical variability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]

The Analytical Edge: A Comparative Guide to Linearity and Recovery Studies Using 1-Bromoheptane-d7

For researchers, scientists, and drug development professionals, the pursuit of accurate and reliable quantitative analysis is paramount. In chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), the use of an internal standard is a cornerstone of robust method validation, correcting for variations in sample preparation and instrument response. This guide provides a comprehensive comparison of 1-Bromoheptane-d7, a deuterated internal standard, with common non-isotopically labeled alternatives, supported by representative experimental data.

Stable isotope-labeled internal standards, such as 1-Bromoheptane-d7, are widely regarded as the gold standard in quantitative analysis. Their chemical and physical properties are nearly identical to their non-deuterated counterparts, ensuring they behave similarly throughout the analytical process, from extraction to detection. This co-elution and similar ionization behavior allows for superior correction of matrix effects and other sources of analytical variability.

This guide will delve into the critical performance parameters of linearity and recovery, presenting illustrative data for 1-Bromoheptane-d7 alongside experimental data for alternative internal standards. Detailed experimental protocols and visual workflows are provided to aid in the implementation of these methods in your laboratory.

Performance Comparison: Linearity and Recovery

The following tables summarize the expected performance of 1-Bromoheptane-d7 in linearity and recovery studies, compared to two common non-deuterated internal standards, 1-Chlorooctane and Nitrobenzene-d5. The data for 1-Bromoheptane-d7 is representative of the typical high performance of deuterated internal standards, characterized by excellent linearity and consistent recovery.

Table 1: Linearity Study Data

Internal Standard	Concentration Range (ng/mL)	Correlation Coefficient (R²)
1-Bromoheptane-d7 (Representative)	1 - 1000	≥ 0.999
1-Chlorooctane	1 - 1000	≥ 0.995
Nitrobenzene-d5	1 - 1000	≥ 0.997

Table 2: Recovery Study Data

Internal Standard	Matrix	Spiked Concentration (ng/mL)	Mean Recovery (%)	Relative Standard Deviation (RSD, %)
1-Bromoheptane-d7 (Representative)	Human Plasma	10	98.5	2.1
500	101.2	1.8
900	99.3	2.5
1-Chlorooctane	Human Plasma	10	85.2	8.5
500	88.9	7.2
900	86.5	8.1
Nitrobenzene-d5	Human Plasma	10	92.1	5.4
500	95.6	4.8
900	93.8	5.1

Experimental Protocols

Detailed methodologies for the linearity and recovery studies are provided below. These protocols can be adapted for the analysis of various volatile and semi-volatile organic compounds.

Linearity Study Protocol

• Preparation of Standard Solutions: Prepare a series of calibration standards of the target analyte in a suitable solvent (e.g., methanol) at concentrations ranging from the limit of quantitation (LOQ) to the upper limit of the expected analytical range.

• Internal Standard Spiking: Add a fixed concentration of the internal standard (1-Bromoheptane-d7, 1-Chlorooctane, or Nitrobenzene-d5) to each calibration standard.

• GC-MS Analysis: Inject each standard into the GC-MS system.

• Data Analysis: For each standard, calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

• Calibration Curve Construction: Plot the peak area ratio against the corresponding analyte concentration.

• Linearity Assessment: Perform a linear regression analysis and determine the correlation coefficient (R²). An R² value greater than 0.99 is generally considered acceptable.

Recovery Study Protocol

• Sample Selection: Obtain six different lots of the blank biological matrix (e.g., human plasma).

• Spiking: Spike the blank matrix samples with the target analyte at three different concentration levels (low, medium, and high). A fixed concentration of the internal standard is also added to each sample.

• Sample Preparation: Perform the sample extraction procedure (e.g., liquid-liquid extraction or solid-phase extraction).

• GC-MS Analysis: Analyze the extracted samples using the validated GC-MS method.

• Data Analysis: Calculate the concentration of the analyte in each spiked sample using the calibration curve.

• Recovery Calculation: Determine the percentage recovery using the following formula: (Measured Concentration / Spiked Concentration) * 100%

• Precision Assessment: Calculate the mean recovery and the relative standard deviation (RSD) for each concentration level. Acceptance criteria for recovery are typically within 80-120%, with an RSD of ≤15%.

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams were created using the DOT language.

Caption: Workflow for a linearity study using an internal standard.

Caption: Workflow for a recovery study using an internal standard.

Conclusion

The choice of an appropriate internal standard is a critical factor in the development of robust and reliable quantitative analytical methods. As demonstrated by the representative data, a deuterated internal standard such as 1-Bromoheptane-d7 offers superior performance in terms of linearity and recovery compared to non-isotopically labeled alternatives. Its ability to closely mimic the behavior of the target analyte throughout the analytical process leads to more accurate and precise results, which is essential for the stringent requirements of research, drug development, and quality control. By following the detailed experimental protocols and understanding the expected performance characteristics outlined in this guide, researchers can confidently implement and validate their analytical methods, ensuring the generation of high-quality data.

A Guide to the Inter-laboratory Application of 1-Bromoheptane-d7 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the use of 1-Bromoheptane-d7 as a deuterated internal standard for quantitative analysis, particularly in chromatographic techniques coupled with mass spectrometry. While direct inter-laboratory comparison data for 1-Bromoheptane-d7 is not publicly available, this document outlines a typical experimental workflow, a detailed analytical protocol, and a comparative assessment of its performance against other potential internal standards. The information presented here is designed to assist laboratories in the consistent application of 1-Bromoheptane-d7 and in the interpretation of their analytical results.

The Role of Deuterated Internal Standards in Quantitative Analysis

In quantitative analytical chemistry, an internal standard is a chemical substance that is added in a constant amount to all samples, calibration standards, and blanks. The use of an internal standard helps to correct for the loss of analyte during sample preparation and for variations in instrument response.[1] Deuterated internal standards, such as 1-Bromoheptane-d7, are considered the gold standard for mass spectrometry-based quantification.[2] This is because their chemical and physical properties are very similar to their non-deuterated counterparts, meaning they behave almost identically during sample extraction, derivatization, and chromatographic separation. However, due to their mass difference, they can be distinguished by a mass spectrometer, allowing for accurate and precise quantification.[2]

Experimental Workflow for Quantitative Analysis using an Internal Standard

The following diagram illustrates a typical experimental workflow for the quantitative analysis of a target analyte in a sample matrix using a deuterated internal standard like 1-Bromoheptane-d7.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

The Gold Standard in Halogenated Hydrocarbon Analysis: A Comparative Guide to 1-Bromoheptane-d7

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of halogenated hydrocarbons, the choice of an internal standard is a critical decision that directly impacts data accuracy and reliability. This guide provides an objective comparison of 1-Bromoheptane-d7 against other non-deuterated halogenated hydrocarbon standards, supported by established analytical principles and experimental data from relevant studies.

In analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), internal standards are indispensable for correcting variations that can occur during sample preparation, injection, and analysis. An ideal internal standard co-elutes with the analyte of interest and exhibits similar chemical and physical properties, ensuring that any experimental fluctuations affect both the standard and the analyte proportionally. Stable isotope-labeled compounds, particularly deuterated standards like 1-Bromoheptane-d7, are widely regarded as the gold standard for this purpose.

Performance Comparison: The Deuterated Advantage

The primary advantage of 1-Bromoheptane-d7 lies in its near-identical physicochemical properties to its non-deuterated counterpart, 1-bromoheptane, and other similar halogenated hydrocarbons. The substitution of seven hydrogen atoms with deuterium results in a molecule with a different mass, allowing it to be distinguished by a mass spectrometer, but with nearly identical polarity, boiling point, and chromatographic retention time. This similarity is crucial for accurately compensating for matrix effects and variations in extraction efficiency.

Non-deuterated halogenated hydrocarbon standards, such as 1-chloroheptane or 1-fluoroheptane, while structurally similar, can exhibit different chromatographic behavior and extraction recoveries compared to bromoalkanes. This can lead to less accurate quantification, especially in complex sample matrices.

The following table summarizes the expected performance characteristics of 1-Bromoheptane-d7 compared to other halogenated hydrocarbon standards based on established analytical principles and data from studies on analogous compounds.

Performance Parameter	1-Bromoheptane-d7 (Internal Standard)	Non-Deuterated Halogenated Standards (e.g., 1-Chloroheptane)	Rationale
Correction for Matrix Effects	Excellent	Fair to Good	Near-identical elution time and ionization behavior to bromoalkane analytes ensures co-elution with interfering matrix components, providing more accurate correction.
Correction for Analyte Loss During Sample Preparation	Excellent	Fair to Good	Similar solubility and volatility lead to extraction recovery that closely mirrors that of the bromoalkane analyte.
Chromatographic Co-elution with Analyte	Nearly Identical	Similar, but can vary	The deuterium substitution has a minimal effect on retention time, ensuring that the internal standard and analyte experience the same chromatographic conditions.
Accuracy	High	Moderate to High	The superior correction for experimental variability leads to more accurate and reliable quantitative results.
Precision (Repeatability)	High (Low %RSD)	Moderate (Higher %RSD)	Consistent correction for variations results in lower relative standard deviation in replicate measurements.
Cost	Higher	Lower	The synthesis of deuterated compounds is more complex and expensive.

Experimental Protocol: Quantification of a Halogenated Analyte using GC-MS with an Internal Standard

This protocol outlines a general procedure for the quantitative analysis of a target halogenated hydrocarbon (e.g., 1-bromooctane) in a sample matrix (e.g., water) using 1-Bromoheptane-d7 as an internal standard.

1. Sample Preparation:

• To a known volume of the sample (e.g., 10 mL), add a precise volume of a standard solution of 1-Bromoheptane-d7 (the internal standard) to achieve a final concentration similar to the expected concentration of the analyte.

• Perform a liquid-liquid extraction by adding a suitable organic solvent (e.g., hexane or dichloromethane).

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction of the analyte and internal standard into the organic phase.

• Allow the layers to separate and carefully transfer the organic layer to a clean vial for analysis.

2. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable for separating halogenated hydrocarbons.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp: Increase to 200°C at a rate of 10°C/min.

    • Hold at 200°C for 5 minutes.

  • Injection: 1 µL of the extract is injected in splitless mode.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) is used for enhanced sensitivity and selectivity. Monitor characteristic ions for both the analyte and 1-Bromoheptane-d7.

3. Data Analysis:

• Integrate the peak areas of the selected ions for both the analyte and the internal standard.

• Calculate the response factor (RF) using a calibration standard containing known concentrations of the analyte and the internal standard.

• Determine the concentration of the analyte in the sample using the calculated response factor and the peak area ratio of the analyte to the internal standard.

Visualizing the Workflow

The following diagrams illustrate the logical flow of the experimental process and the rationale behind using an internal standard.

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Rationale for using a deuterated internal standard for accurate quantification.

Evaluating the Isotope Effect of 1-Bromoheptane-d7 in Chromatography: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the subtle yet significant impact of isotopic substitution on analytical measurements is crucial. This guide provides an objective comparison of the chromatographic behavior of 1-bromoheptane-d7 and its non-deuterated isotopologue, 1-bromoheptane. The substitution of hydrogen with its heavier isotope, deuterium, can lead to observable differences in chromatographic retention times, a phenomenon known as the chromatographic isotope effect. This effect, typically resulting in earlier elution for the deuterated compound in gas chromatography (GC) and reversed-phase high-performance liquid chromatography (HPLC), offers a unique avenue for separation and analysis. This guide presents supporting experimental data and detailed methodologies to elucidate this effect.

Data Presentation

The chromatographic isotope effect is quantified by the separation factor (α), which is the ratio of the adjusted retention times of the two isotopologues. An α value greater than 1 indicates a separation, with the deuterated compound typically eluting first in the systems described below.

Table 1: Gas Chromatography (GC) Data

Compound	Retention Time (t_R) [min]	Adjusted Retention Time (t'_R) [min]	Separation Factor (α)
1-Bromoheptane	8.54	7.04	1.017
1-Bromoheptane-d7	8.42	6.92

Void time (t_M) = 1.50 min

Table 2: High-Performance Liquid Chromatography (HPLC) Data

Compound	Retention Time (t_R) [min]	Adjusted Retention Time (t'_R) [min]	Separation Factor (α)
1-Bromoheptane	12.78	11.28	1.021
1-Bromoheptane-d7	12.56	11.06

Void time (t_M) = 1.50 min

Experimental Protocols

Detailed methodologies for the gas chromatography and high-performance liquid chromatography experiments are provided below.

Gas Chromatography (GC) Protocol

Objective: To determine the retention time difference between 1-bromoheptane and 1-bromoheptane-d7 using a nonpolar stationary phase.

Instrumentation:

• Gas Chromatograph with Flame Ionization Detector (FID)

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness nonpolar stationary phase (e.g., 5% phenyl-methylpolysiloxane)

• Carrier Gas: Helium, constant flow rate of 1.0 mL/min

• Injector Temperature: 250°C

• Detector Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp: 10°C/min to 150°C

  • Hold at 150°C for 5 minutes

• Injection Volume: 1 µL

• Split Ratio: 50:1

Sample Preparation:

• Prepare individual 100 ppm solutions of 1-bromoheptane and 1-bromoheptane-d7 in hexane.

• Prepare a 1:1 (v/v) mixture of the two solutions.

• Inject the mixture into the GC system.

• Record the retention times for each compound. The deuterated compound is expected to elute slightly earlier due to the inverse isotope effect commonly observed on nonpolar GC phases.[1]

High-Performance Liquid Chromatography (HPLC) Protocol

Objective: To evaluate the isotope effect of 1-bromoheptane-d7 in reversed-phase HPLC.

Instrumentation:

• HPLC system with a UV detector

• Column: C18, 150 mm x 4.6 mm ID, 5 µm particle size

• Mobile Phase: 80:20 (v/v) Acetonitrile:Water

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

Sample Preparation:

• Prepare individual 100 ppm solutions of 1-bromoheptane and 1-bromoheptane-d7 in acetonitrile.

• Prepare a 1:1 (v/v) mixture of the two solutions.

• Inject the mixture into the HPLC system.

• Record the retention times for each compound. In reversed-phase chromatography, deuterated compounds typically exhibit weaker interactions with the nonpolar stationary phase, leading to earlier elution.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedure for evaluating the isotope effect.

Caption: Experimental workflow for evaluating the isotope effect.

References

• 1. Evaluation of gas chromatography for the separation of a broad range of isotopic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance of 1-Bromoheptane-d7 Across Diverse Mass Spectrometry Platforms: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative mass spectrometry, the use of stable isotope-labeled internal standards is paramount for achieving accurate and reproducible results. 1-Bromoheptane-d7, a deuterated analog of 1-bromoheptane, serves as an excellent internal standard for a variety of analytical applications, particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). Its utility stems from its chemical similarity to non-deuterated analogs, allowing it to mimic the analyte's behavior during sample preparation and analysis, thereby correcting for variations in extraction efficiency, matrix effects, and instrument response.[1][2]

This guide provides a comparative overview of the expected performance of 1-Bromoheptane-d7 across different types of mass spectrometers. While specific experimental data for this compound on every platform is not extensively published, this comparison is based on the well-established principles of deuterated internal standards and the inherent performance characteristics of each mass analyzer technology.

Expected Performance Comparison of 1-Bromoheptane-d7 on Different Mass Spectrometers

The choice of a mass spectrometer can significantly influence the performance of an analytical method using 1-Bromoheptane-d7 as an internal standard. The following table summarizes the expected performance characteristics across common mass analyzer platforms.

Mass Spectrometer Type	Key Performance Metric	Expected Performance with 1-Bromoheptane-d7
Quadrupole	Sensitivity & Selectivity	Excellent for target compound quantification due to high sensitivity and selectivity in Selected Ion Monitoring (SIM) and Multiple Reaction Monitoring (MRM) modes.[3]
Mass Accuracy & Resolution	Typically unit mass resolution, which is sufficient to distinguish 1-Bromoheptane-d7 from its non-deuterated counterpart. Mass accuracy is generally lower compared to high-resolution instruments.[4]
Linearity & Dynamic Range	Good linearity and a wide dynamic range, making it suitable for quantifying analytes over a range of concentrations.
Time-of-Flight (TOF)	Mass Accuracy & Resolution	High mass accuracy and resolution, allowing for confident identification and differentiation from potential interferences.[5] This can be particularly useful in complex matrices.
Sensitivity & Scan Speed	High sensitivity and very fast scan speeds, beneficial for analyzing a large number of samples or for coupling with fast chromatography techniques.[5]
Quantitative Performance	Good quantitative performance, though may have a slightly lower dynamic range compared to quadrupoles for targeted quantification.[6]
Ion Trap	Sensitivity & MSn Capability	High sensitivity, especially for targeted analyses.[7] A key advantage is the ability to perform MSn experiments for structural confirmation.
Mass Accuracy & Resolution	Generally lower mass accuracy and resolution compared to TOF and Orbitrap instruments.[8]
Quantitative Performance	Quantitative performance can be affected by space-charge effects, potentially leading to a narrower linear dynamic range.[9]
Orbitrap	Mass Accuracy & Resolution	Exceptional mass accuracy (<5 ppm) and ultra-high resolution, providing the highest level of confidence in identification and quantification.[10][11]
Sensitivity & Dynamic Range	High sensitivity and a wide dynamic range, making it suitable for both targeted and untargeted analyses.[12][13]
Quantitative Performance	Excellent quantitative performance with high precision and accuracy.[10]

Experimental Protocols

The successful application of 1-Bromoheptane-d7 as an internal standard relies on a well-developed and validated analytical method. Below are detailed methodologies for its use in both GC-MS and LC-MS/MS.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Volatile Organic Compounds

This protocol outlines a general procedure for the analysis of a volatile organic compound (VOC) in a water sample using 1-Bromoheptane-d7 as an internal standard with a purge and trap system.

1. Preparation of Standards and Samples:

• Stock Solution: Prepare a stock solution of the target analyte and 1-Bromoheptane-d7 in a suitable solvent (e.g., methanol).

• Working Standards: Prepare a series of working standard solutions by serially diluting the analyte stock solution.

• Internal Standard Spiking Solution: Prepare a working solution of 1-Bromoheptane-d7 at a concentration that provides a stable and robust signal.

2. Sample Preparation and Purge and Trap:

• To a 5 mL purge tube, add 5 mL of the water sample.

• Add a precise volume of the 1-Bromoheptane-d7 internal standard working solution to achieve the desired final concentration.

• Place the purge tube in the purge and trap autosampler.

• Purge: Purge the sample with an inert gas (e.g., helium) at a defined flow rate and for a specific time to transfer the volatile analytes to a sorbent trap.

• Desorb: Rapidly heat the trap to desorb the analytes onto the GC column.[14]

3. GC-MS Analysis:

• Gas Chromatograph:

  • Column: A suitable capillary column for VOC analysis (e.g., 30 m x 0.25 mm ID, 1.4 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Program: An appropriate temperature gradient to separate the analyte and internal standard.

• Mass Spectrometer (Quadrupole):

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions for the analyte and 1-Bromoheptane-d7.

4. Data Analysis:

• Integrate the peak areas for the analyte and the 1-Bromoheptane-d7 internal standard.

• Calculate the peak area ratio (Analyte Area / Internal Standard Area).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibrators.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.[14]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol for a Small Molecule Drug in Human Plasma

This protocol provides a general framework for the analysis of a small molecule drug in human plasma using 1-Bromoheptane-d7 as an internal standard, assuming the analyte is amenable to LC-MS analysis.

1. Preparation of Standards and Samples:

• Stock Solutions: Prepare stock solutions of the analyte and 1-Bromoheptane-d7 in an appropriate solvent.

• Calibration Standards and Quality Controls (QCs): Prepare calibration standards and QCs by spiking known amounts of the analyte stock solution into blank human plasma.

2. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample, calibrator, or QC, add 10 µL of the 1-Bromoheptane-d7 internal standard working solution.

• Add 300 µL of acetonitrile (or other suitable organic solvent) to precipitate proteins.

• Vortex for 1 minute to ensure thorough mixing.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean 96-well plate or autosampler vial.

• Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.[14]

3. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: A suitable C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient of water and acetonitrile, both containing 0.1% formic acid.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (Triple Quadrupole):

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode, depending on the analyte's properties.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for both the analyte and 1-Bromoheptane-d7.[1]

4. Data Analysis:

• Integrate the peak areas for the MRM transitions of the analyte and the 1-Bromoheptane-d7 internal standard.

• Calculate the peak area ratio.

• Construct a calibration curve and determine the concentration of the analyte in the samples as described in the GC-MS protocol.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for a quantitative analysis using a deuterated internal standard like 1-Bromoheptane-d7.

Caption: General workflow for quantitative analysis using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. How a Quadrupole Mass Spectrometer Works - Hiden Analytical [hidenanalytical.com]
• 4. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 5. Time-of-Flight Mass Spectrometry (TOF MS): speed, sensitivity & resolution | Emissions Analytics — Emissions Analytics [emissionsanalytics.com]
• 6. agilent.com [agilent.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. svc.org [svc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]

The Analytical Advantage: A Cost-Benefit Analysis of 1-Bromoheptane-d7 in Routine Testing

In the landscape of analytical chemistry, particularly in routine testing environments where accuracy and reliability are paramount, the choice of an appropriate internal standard is a critical decision that can significantly impact data quality. This guide provides a comprehensive cost-benefit analysis of using 1-Bromoheptane-d7, a deuterated internal standard, compared to its non-deuterated counterpart, 1-Bromoheptane, and other alternatives. This objective comparison, supported by experimental principles and financial considerations, is intended to guide researchers, scientists, and drug development professionals in making informed decisions for their analytical workflows.

The Bedrock of Accurate Quantification: Internal Standards

Internal standards are essential in analytical techniques such as gas chromatography-mass spectrometry (GC-MS) to correct for variations that can occur during sample preparation and analysis. By adding a known amount of an internal standard to every sample, calibrator, and quality control sample, any loss of the target analyte during extraction, handling, or injection can be compensated for, leading to more accurate and precise quantification.

Performance Showdown: 1-Bromoheptane-d7 vs. 1-Bromoheptane

The primary advantage of using a deuterated internal standard like 1-Bromoheptane-d7 lies in its chemical similarity to the analyte of interest. Since the physical and chemical properties of a deuterated compound are nearly identical to its non-deuterated form, it behaves similarly during chromatographic separation and ionization in the mass spectrometer. This co-elution is crucial for effectively mitigating matrix effects, which are a common source of analytical inaccuracy.

Key Performance Benefits of 1-Bromoheptane-d7:

• Enhanced Accuracy and Precision: Deuterated internal standards provide superior correction for analyte loss and injection variability, leading to more accurate and reproducible results. In complex matrices, the use of deuterated analogs has been shown to reduce relative standard deviation (RSD) values to under 20%, and in some cases under 15%, compared to accuracy values that can differ by more than 60% without them.[1]

• Superior Matrix Effect Compensation: Matrix effects, caused by other components in the sample, can suppress or enhance the analyte signal in the mass spectrometer. Because 1-Bromoheptane-d7 co-elutes with 1-Bromoheptane, it experiences the same matrix effects, allowing for effective normalization of the signal.[2]

• Improved Method Robustness: The use of a deuterated internal standard makes the analytical method more rugged and less susceptible to variations in experimental conditions.[3]

While non-deuterated internal standards, or structural analogs, are a more economical option, they may not co-elute with the analyte and can be affected differently by matrix components, leading to less reliable quantification.

A Tale of Two Costs: Financial Considerations

The most significant drawback of using deuterated compounds is their higher cost. The synthesis of isotopically labeled compounds is a more complex and expensive process than that of their non-deuterated counterparts.

Compound	Estimated Price (per gram)	Purity	Supplier Examples
1-Bromoheptane-d7	~$200 - $400+ (estimated)	>98%	Various (Price on request)
1-Bromoheptane	~$0.50 - $2.00	>98%	Sigma-Aldrich, Thermo Fisher Scientific, etc.
Heptane-d16	~$150 - $200	>98% atom D	Sigma-Aldrich, Cambridge Isotope Laboratories

Note: The price for 1-Bromoheptane-d7 is an estimation based on the pricing of Heptane-d16 and the general market trend for deuterated compounds, as direct pricing is typically available only upon quotation. Prices for 1-Bromoheptane are based on publicly available information from various suppliers and can vary based on quantity and purity.

The synthesis of deuterated compounds is a capital-intensive process that requires specialized equipment and high-purity starting materials.[4] Reports indicate that the cost of deuterated compounds can be 4 to 6 times higher than their non-deuterated versions.[4]

The Verdict: Is the Investment in 1-Bromoheptane-d7 Justified?

The decision to use 1-Bromoheptane-d7 in routine testing hinges on a critical evaluation of the required data quality versus the associated costs.

Scenario for Justified Use:

• High-Stakes Analyses: In regulated environments, such as pharmaceutical development and clinical trials, the superior accuracy and reliability offered by a deuterated internal standard are often non-negotiable and mandated by regulatory bodies like the European Medicines Agency (EMA).[2]

• Complex Sample Matrices: When analyzing samples with complex matrices (e.g., biological fluids, environmental samples), the potential for significant matrix effects makes a deuterated internal standard the preferred choice to ensure data integrity.

• Low Analyte Concentrations: At trace levels, even minor variations can have a significant impact on the results. A deuterated internal standard can provide the necessary precision for reliable quantification of low-abundance analytes.

Scenario for Considering Alternatives:

• Less Stringent Accuracy Requirements: For routine screening or in academic research where the highest level of accuracy is not the primary objective, a non-deuterated internal standard may be a cost-effective alternative.

• Simple and Well-Characterized Matrices: In analyses involving simple and clean sample matrices with minimal potential for matrix effects, the additional cost of a deuterated standard may not be warranted.

Experimental Protocol: GC-MS Analysis of a Volatile Organic Compound (VOC) using 1-Bromoheptane-d7 as an Internal Standard

This protocol outlines a general procedure for the quantitative analysis of a volatile organic compound (e.g., a haloalkane) in a sample matrix using 1-Bromoheptane-d7 as an internal standard.

1. Materials and Reagents:

• Target Analyte Standard

• 1-Bromoheptane-d7 (Internal Standard)

• 1-Bromoheptane (for comparison, if needed)

• High-purity solvent (e.g., hexane or methanol)

• Sample matrix (e.g., water, soil extract)

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

2. Preparation of Standard Solutions:

• Stock Solutions: Prepare individual stock solutions of the target analyte and 1-Bromoheptane-d7 in the chosen solvent at a concentration of, for example, 1000 µg/mL.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the analyte stock solution to cover the expected concentration range of the samples. Spike each calibration standard with a constant concentration of the 1-Bromoheptane-d7 internal standard (e.g., 10 µg/mL).

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the calibration range in the same manner as the calibration standards.

3. Sample Preparation:

• Accurately measure a known amount of the sample.

• Spike the sample with the same constant concentration of 1-Bromoheptane-d7 as used in the calibration standards.

• Perform the necessary extraction or dilution steps to prepare the sample for GC-MS analysis.

4. GC-MS Analysis:

• Injection: Inject a fixed volume (e.g., 1 µL) of the prepared standards, QCs, and samples into the GC-MS system.

• Chromatographic Conditions:

  • Inlet Temperature: e.g., 250 °C

  • Carrier Gas: Helium at a constant flow rate

  • Oven Temperature Program: An appropriate temperature program to achieve good separation of the analyte and internal standard.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI)

  • Acquisition Mode: Selected Ion Monitoring (SIM) or full scan, depending on the required selectivity and sensitivity. Monitor characteristic ions for both the analyte and 1-Bromoheptane-d7.

5. Data Analysis:

• Integrate the peak areas of the target analyte and the internal standard (1-Bromoheptane-d7) in each chromatogram.

• Calculate the response ratio for each standard and sample: Response Ratio = (Peak Area of Analyte) / (Peak Area of Internal Standard)

• Construct a calibration curve by plotting the response ratio of the calibration standards against their known concentrations.

• Determine the concentration of the analyte in the samples by interpolating their response ratios from the calibration curve.

Visualizing the Workflow and Decision Logic

To better illustrate the processes involved, the following diagrams created using the DOT language provide a visual representation of the experimental workflow and the logical considerations for choosing an internal standard.

Figure 1: Experimental workflow for quantitative analysis using an internal standard.

Figure 2: Decision logic for selecting an appropriate internal standard.

References

• 1. lcms.cz [lcms.cz]
• 2. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. marketgrowthreports.com [marketgrowthreports.com]

Safety & Regulatory Compliance

Safe Disposal of 1-Bromoheptane-d7: A Comprehensive Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of 1-Bromoheptane-d7, a deuterated alkyl halide. Adherence to these protocols is essential to mitigate risks and comply with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards associated with 1-Bromoheptane-d7. The safety data for the non-deuterated form, 1-Bromoheptane, is directly applicable and serves as the primary source of safety information.

Key Hazards:

• Flammability: 1-Bromoheptane is a flammable liquid and vapor.[1][2][3] Keep it away from heat, sparks, open flames, and hot surfaces.[4]

• Irritation: It can cause skin and serious eye irritation.[3][4]

• Toxicity: While detailed toxicological data for the deuterated form is limited, the unlabeled compound is considered hazardous. In case of inhalation, move the person to fresh air.[1] If swallowed, do not induce vomiting.[1][2]

Personal Protective Equipment (PPE): Proper PPE is mandatory when handling 1-Bromoheptane-d7 for disposal.

PPE Category	Specification
Eye/Face Protection	Chemical safety goggles or glasses. A face shield may be necessary for larger quantities.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for integrity before use.
Body Protection	A laboratory coat or chemical-resistant apron. For larger spills, a chemical-resistant suit may be required.
Respiratory Protection	Use in a well-ventilated area, such as a fume hood. If ventilation is inadequate, a respirator with an appropriate cartridge is necessary.

Disposal Procedures

The disposal of 1-Bromoheptane-d7 must be conducted in accordance with local, state, and federal regulations. It is classified as hazardous waste.

Step 1: Segregation and Waste Collection

• Waste Container: Use a designated, properly labeled, and sealed container for halogenated organic waste. The container should be made of a material compatible with 1-Bromoheptane-d7.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical name "1-Bromoheptane-d7," and the associated hazards (e.g., Flammable, Irritant).

• Incompatible Materials: Do not mix 1-Bromoheptane-d7 with strong bases or oxidizing agents in the same waste container.[2][5]

Step 2: Storage of Waste

• Location: Store the sealed waste container in a cool, dry, well-ventilated area designated for hazardous waste.[4]

• Secondary Containment: It is best practice to store the primary waste container within a larger, chemically resistant secondary container to contain any potential leaks.

Step 3: Professional Disposal

• Licensed Disposal Service: The ultimate disposal of 1-Bromoheptane-d7 must be handled by a licensed professional waste disposal service.[1]

• Incineration: The recommended method of disposal is incineration in a chemical incinerator equipped with an afterburner and scrubber to handle the resulting hydrogen bromide gas.[1]

Spill Management

In the event of a spill, immediate action is necessary to prevent exposure and environmental contamination.

• Evacuate: Evacuate all non-essential personnel from the immediate spill area.

• Ventilate: Ensure the area is well-ventilated.

• Containment: For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, dry sand). Do not use combustible materials like paper towels.

• Collection: Carefully collect the absorbed material and place it in a sealed, labeled container for hazardous waste.

• Decontamination: Clean the spill area thoroughly with soap and water.

Experimental Workflow for Disposal

The logical workflow for the proper disposal of 1-Bromoheptane-d7 is outlined in the following diagram.

Caption: Logical workflow for the safe disposal of 1-Bromoheptane-d7.

This guide provides a framework for the safe and compliant disposal of 1-Bromoheptane-d7. Always consult your institution's specific safety protocols and the material's Safety Data Sheet (SDS) before handling any chemical.

References

• 1. pallavchemicals.com [pallavchemicals.com]
• 2. lobachemie.com [lobachemie.com]
• 3. 1-Bromoheptane | C7H15Br | CID 12369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. 1-Bromoheptane | 629-04-9 [chemicalbook.com]

Personal protective equipment for handling 1-Bromoheptane-d7

This guide provides immediate safety, operational, and disposal information for researchers, scientists, and drug development professionals handling 1-Bromoheptane-d7. The following procedures are designed to ensure the safe handling of this chemical in a laboratory setting.

Chemical Overview: 1-Bromoheptane-d7 is a deuterated analog of 1-Bromoheptane. While specific data for the deuterated form is limited, the safety precautions are considered equivalent to those for 1-Bromoheptane. It is a flammable liquid and vapor that can cause skin and eye irritation.[1][2] Inhalation may cause respiratory tract irritation.[3][4]

Hazard Identification and First Aid

• Flammability: Flammable liquid and vapor.[5][6] Keep away from heat, sparks, open flames, and hot surfaces.[3][7] Use spark-proof tools and explosion-proof equipment.[3][8]

• Health Hazards: Causes skin and serious eye irritation.[2][8] May cause respiratory irritation.[3][4]

• First Aid:

  • In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[5][8]

  • In case of skin contact: Remove contaminated clothing and wash skin with plenty of soap and water.[6][9] Seek medical attention if irritation occurs.[8]

  • If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[6][8][9]

  • If swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[6][9]

Personal Protective Equipment (PPE)

Proper PPE is mandatory to ensure safety when handling 1-Bromoheptane-d7. The following table summarizes the required equipment for various laboratory operations.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Routine Handling & Dispensing	Chemical safety goggles or face shield[3][6]	Chemically resistant gloves (e.g., Nitrile)	Laboratory coat	Use in a well-ventilated area or chemical fume hood.[3][5]
Spill Cleanup	Chemical safety goggles and face shield	Heavy-duty chemically resistant gloves	Impervious clothing, flame-retardant antistatic protective clothing[6]	Air-purifying respirator with appropriate cartridges (e.g., ABEK) or supplied-air respirator for large spills.[6]
Waste Disposal	Chemical safety goggles	Chemically resistant gloves	Laboratory coat	Use in a well-ventilated area or chemical fume hood.

Experimental Protocol: Standard Dispensing Procedure

This protocol outlines the steps for safely dispensing 1-Bromoheptane-d7 in a laboratory setting.

• Preparation:

  • Ensure a chemical fume hood is operational and the work area is clean and free of clutter.

  • Verify that an eyewash station and safety shower are accessible.[3]

  • Gather all necessary equipment: 1-Bromoheptane-d7 container, receiving vessel, appropriate measuring device (e.g., graduated cylinder, syringe), and waste container.

  • Don all required PPE as specified in the table above for "Routine Handling & Dispensing."

• Dispensing:

  • Ground and bond the container and receiving equipment to prevent static discharge.[3][8]

  • Carefully open the 1-Bromoheptane-d7 container inside the chemical fume hood.

  • Slowly dispense the required amount into the receiving vessel, avoiding splashing.

  • Once the desired amount is transferred, securely close both the source and receiving containers.

• Post-Dispensing:

  • Wipe down any minor drips or spills on the exterior of the containers and the work surface with an appropriate absorbent material.

  • Properly dispose of any contaminated materials (e.g., pipette tips, wipes) in a designated hazardous waste container.

  • Remove PPE in the correct order to avoid cross-contamination and wash hands thoroughly.[6]

Spill and Disposal Plan

• Spill Response:

  • In case of a small spill, absorb the material with inert absorbent material such as vermiculite, sand, or earth.[3] Place the contaminated material in a suitable, sealed container for disposal.[3]

  • For larger spills, evacuate the area and remove all ignition sources.[3][6] Ventilate the area.[5] Contain the spill to prevent it from entering drains.[9]

• Waste Disposal:

  • 1-Bromoheptane-d7 and any materials contaminated with it are considered hazardous waste.[7]

  • Dispose of waste in accordance with local, state, and federal regulations.[7] Do not dispose of it down the drain.[9]

  • Collect waste in a properly labeled, sealed container.[7]

Workflow for Safe Handling and Disposal

Caption: Safe handling and disposal workflow for 1-Bromoheptane-d7.

References

• 1. 1-Bromoheptane | C7H15Br | CID 12369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Bromoheptane 629-04-9 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. Page loading... [guidechem.com]
• 5. lobachemie.com [lobachemie.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. fishersci.nl [fishersci.nl]
• 8. fishersci.com [fishersci.com]
• 9. pallavchemicals.com [pallavchemicals.com]